1,3,5-Thiadiazine-3,5-diethanol

• CAS: 391670-27-2

Core Science & Biosynthesis

The Analytical and Mechanistic Framework of 1,3,5-Thiadiazine-3,5-diethanol in Scientific Research

Executive Summary

1,3,5-Thiadiazine-3,5-diethanol (CAS 391670-27-2) is a highly specialized heterocyclic scaffold utilized extensively in analytical chemistry, materials science, and medicinal research. Its primary and most commercially significant application is as a high-efficiency hydrogen sulfide (H₂S) scavenger. To ensure absolute precision in industrial and research settings, its scavenging performance is strictly optimized using specific flame photometric gas chromatography (GC-FPD) ([1]). Beyond environmental and petrochemical applications, it serves as a critical structural model for investigating the redox properties and reduction mechanisms of the thiadiazine ring in drug development ([2]).

Chemical Identity and Structural Causality

The molecular architecture of 1,3,5-Thiadiazine-3,5-diethanol dictates its unique reactivity profile. Unlike traditional triazine-based scavengers (which contain three nitrogen atoms in the core ring), the substitution of one nitrogen with a sulfur atom fundamentally alters the electron density and steric hindrance of the heterocycle.

• Causality of the Structure: The two ethanol appendages attached to the nitrogen atoms provide necessary hydrophilicity, allowing the compound to remain highly soluble in aqueous and mixed-phase systems. Concurrently, the electrophilic nature of the thiadiazine ring makes it highly susceptible to nucleophilic attack by H₂S. This interaction leads to ring-opening and the subsequent formation of highly stable, non-reversible dithiazine adducts, preventing the secondary release of toxic H₂S gas—a common failure point in inferior scavenging agents.

Core Application: H₂S Scavenging and GC-FPD Optimization

In environmental testing and petrochemical research, quantifying the exact stoichiometric efficiency of a scavenger is paramount. 1,3,5-Thiadiazine-3,5-diethanol is uniquely classified in chemical literature as a scavenger "optimized via specific flame photometric gas chromatography" ([3]).

• Why GC-FPD? Flame Photometric Detection (FPD) is selected over Flame Ionization Detection (FID) or Mass Spectrometry (MS) due to its absolute specificity for sulfur. When the scavenger reacts with H₂S in a complex hydrocarbon matrix, the FPD isolates the chemiluminescent emission of excited sulfur molecules ( S2∗​ ) at exactly 394 nm. This optical isolation eliminates baseline interference from non-sulfur-containing hydrocarbons, ensuring that the calculated scavenging efficiency is based strictly on an accurate sulfur mass balance.

Experimental Protocol: Self-Validating GC-FPD Workflow

To accurately evaluate the scavenging kinetics of 1,3,5-Thiadiazine-3,5-diethanol, researchers must employ a rigorously controlled protocol. The following methodology is designed as a self-validating system to ensure the trustworthiness and reproducibility of the analytical data.

Step 1: Reagent Preparation and Internal Standardization

• Action: Prepare a 10 mM solution of 1,3,5-Thiadiazine-3,5-diethanol in a methanol/water matrix. Spike the solution with 1 mM Thiophene as an Internal Standard (IS).

• Causality: Thiophene is a highly stable, sulfur-containing aromatic that does not react with the thiadiazine scavenger or H₂S. Its inclusion normalizes any variations in GC injection volume or detector response fluctuations.

• Self-Validation Mechanism: If the Thiophene peak area varies by >±2% across sequential analytical runs, the system automatically flags a matrix suppression error or injection anomaly. The run is immediately invalidated, preventing the generation of false-positive efficacy data.

Step 2: Reaction Initiation

• Action: Introduce a standardized concentration of H₂S gas (e.g., 500 ppm) into a sealed reaction vial containing the scavenger at 25°C. Agitate continuously at 300 rpm.

• Causality: Controlled, continuous agitation ensures maximum mass transfer of the gas into the liquid phase, ensuring that the chemical reaction itself (rather than physical gas diffusion) remains the rate-limiting step for kinetic analysis.

Step 3: GC-FPD Analysis

• Action: Inject 1 µL of the liquid phase into a GC equipped with a thick-film polydimethylsiloxane column (e.g., DB-1) and an FPD.

• Temperature Program: Initial 40°C (hold 2 min), ramp at 10°C/min to 200°C.

• Causality: The deliberately gentle temperature ramp prevents the thermal degradation and dissociation of the newly formed thiadiazine-H₂S adducts within the injection port. High initial heat would artificially inflate the residual H₂S readings, skewing the optimization data.

Data Presentation

Table 1: Physicochemical Properties of 1,3,5-Thiadiazine-3,5-diethanol

Property	Value	Scientific Implication
CAS Number	391670-27-2 ([4])	Unique identifier for reproducible commercial sourcing.
Molecular Formula	C₇H₁₆N₂O₂S ([4])	Contains 1 baseline S atom; must be accounted for in FPD calibration.
Molecular Weight	192.28 g/mol ([4])	Low MW ensures high atom-economy during H₂S scavenging.
Solubility	Aqueous / Alcohols ([5])	Enables deployment in multi-phase industrial and biological systems.

Table 2: GC-FPD Methodological Parameters for Optimization

Parameter	Setting	Causality / Rationale
Detector Mode	FPD (Sulfur Mode)	Absolute specificity for S2∗​ chemiluminescence at 394 nm.
Carrier Gas	Helium (1.5 mL/min)	High inertness prevents secondary reactions within the capillary column.
Injector Temp	150°C	Kept deliberately low to prevent adduct thermal dissociation prior to elution.
Detector Temp	250°C	Ensures complete combustion of all eluting sulfur species for accurate detection.

Emerging Applications in Medicinal Chemistry

Beyond industrial scavenging, 1,3,5-Thiadiazine-3,5-diethanol is heavily utilized as a research chemical to study the reduction mechanisms of the thiadiazine ring and its functional groups ([6]). Because heterocyclic rings are foundational to modern pharmacology, understanding how the thiadiazine core undergoes redox reactions helps drug development professionals design more stable prodrugs, novel antimicrobial agents, and targeted therapeutics with optimized pharmacokinetic profiles.

Workflow Visualization

Self-validating GC-FPD workflow for optimizing H₂S scavenging efficiency.

References

• Clinivex. "CAS 391670-27-2 | 1,3,5-Thiadiazine-3,5-diethanol Supplier". The Clinivex. URL:[Link]

• As-1. "85-1966-89 1,3,5-Thiadiazine-3,5-diethanol". Axel As-1. URL:[Link]

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• 2. 1,3,5-Thiadiazine-3,5-diethanol|Research Chemical [benchchem.com]
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• 5. axel.as-1.co.jp [axel.as-1.co.jp]
• 6. 1,3,5-Thiadiazine-3,5-diethanol|Research Chemical [benchchem.com]

1,3,5-Thiadiazine-3,5-diethanol (CAS 391670-27-2): Mechanistic Insights and Analytical Workflows in H₂S Scavenging

Executive Summary

In the midstream oil and gas sector and industrial wastewater management, the mitigation of hydrogen sulfide (H₂S) is critical for asset integrity and environmental safety. Hexahydro-1,3,5-tris(hydroxyethyl)-s-triazine (commonly known as MEA-triazine) remains the industry-standard liquid scavenger. However, as a Senior Application Scientist, I frequently observe catastrophic operational failures—specifically, severe pipeline fouling—stemming from a fundamental misunderstanding of the scavenger's reaction pathway.

The key to mastering this chemistry lies in understanding its first stable intermediate: 1,3,5-Thiadiazine-3,5-diethanol (CAS 391670-27-2) , hereafter referred to as TDZ . This whitepaper provides an in-depth technical analysis of TDZ, exploring its structural properties, its pivotal role in H₂S scavenging kinetics, and the self-validating analytical protocols required for its precise quantification.

Chemical Identity and Structural Properties

1,3,5-Thiadiazine-3,5-diethanol is a heterocyclic compound formed when one nitrogen atom in the MEA-triazine ring is substituted by a sulfur atom via nucleophilic attack by H₂S. Structurally, the retention of two hydroxyethyl groups ensures its continued solubility in aqueous and highly polar matrices.

Table 1: Physicochemical Properties of 1,3,5-Thiadiazine-3,5-diethanol

Property	Value
CAS Registry Number	391670-27-2
IUPAC Name	3,5-bis(2-hydroxyethyl)hexahydro-1,3,5-thiadiazine
Molecular Formula	C₇H₁₆N₂O₂S
Molecular Weight	192.28 g/mol
Scaffold Type	Heterocyclic (Thiadiazine)
Primary Application	H₂S Scavenger Intermediate / Analytical Reference Standard
Kinetic Role	First stable intermediate in MEA-triazine sulfurization

The Mechanistic Role of TDZ in H₂S Scavenging

I often encounter the misconception in the field that MEA-triazine directly converts to dithiazine in a single, concerted step. In reality, the reaction proceeds through a distinct, stepwise mechanism where TDZ acts as a critical, isolable intermediate (1).

The Reaction Pathway

• Primary Sulfurization: MEA-triazine (HET) reacts with H₂S. One monoethanolamine (MEA) leaving group is displaced, and a sulfur atom is inserted into the ring, forming TDZ .

• Secondary Sulfurization: TDZ reacts with a second H₂S molecule, displacing another MEA group to form 5-(2-hydroxyethyl)hexahydro-1,3,5-dithiazine (DTZ).

• Polymerization (Fouling): DTZ, unlike TDZ, is highly susceptible to further nucleophilic attack. A third H₂S molecule cleaves the ring, leading to the precipitation of amorphous dithiazine—a notorious solid foulant (2).

Causality Insight: Why does TDZ remain stable while DTZ polymerizes? The presence of two sulfur atoms in the DTZ ring significantly alters the ring strain and reduces the basicity of the remaining nitrogen atom, rendering the adjacent C-S bonds highly electrophilic. TDZ, possessing only one sulfur atom and two nitrogen atoms, retains sufficient basicity and structural integrity to resist ring-opening under standard operational pH and temperature (3).

Fig 1: Stepwise H2S scavenging mechanism of MEA-triazine forming TDZ and DTZ intermediates.

Experimental Protocols & Analytical Methodologies

To optimize scavenger injection rates and prevent overdosing, operators must accurately quantify TDZ in spent scavenger fluids. Using high-purity CAS 391670-27-2 as a reference standard (4), we employ two self-validating protocols: one for kinetic modeling and one for field quantification.

Protocol 1: Kinetic Evaluation via In Situ Raman Spectroscopy

Traditional ex situ sampling alters the reaction equilibrium due to depressurization and temperature drops. This protocol utilizes in situ Raman spectroscopy to capture true kinetic data.

• Causality: Raman spectroscopy allows real-time, non-destructive monitoring of C-S bond formation. Because water is a weak Raman scatterer, the aqueous matrix does not obscure the critical organic vibrational modes.

• Self-Validating Mechanism: The system validates itself through mass balance. By simultaneously tracking the depletion of the HS⁻ peak (2570 cm⁻¹) and the emergence of the TDZ C-S stretch (650 cm⁻¹), the system ensures that the loss of reactant perfectly mirrors the formation of the intermediate. Any discrepancy immediately flags side-reactions or phase separations.

Step-by-Step Methodology:

• Reactor Setup: Initialize a high-pressure stirred autoclave equipped with a sapphire window (sapphire is chosen for its Raman transparency and high-pressure tolerance).

• Baseline Acquisition: Inject unreacted MEA-triazine (HET) and collect background spectra to establish baseline C-N and C-O stretching frequencies.

• Reaction Initiation: Inject H₂S gas to achieve an HET/HS⁻ initial concentration ratio of 1:1. Maintain temperature at 75 °C.

• Spectral Monitoring: Continuously acquire spectra at 30-second intervals. Deconvolute the 650 cm⁻¹ band to quantify the rate of TDZ formation.

• Kinetic Regression: Apply a brute-force optimization algorithm to extract the rate constant (approx. 0.435 L mol⁻¹ s⁻¹ at 25 °C) and activation energy.

Protocol 2: Quantification of TDZ using GC-FPD

For field samples, Gas Chromatography with Flame Photometric Detection (GC-FPD) is the gold standard.

• Causality: FPD utilizes a hydrogen-rich flame to reduce sulfur to excited S₂* molecules, emitting light at 393 nm. This provides absolute selectivity for sulfur species, rendering the massive non-sulfurized amine and hydrocarbon background completely invisible.

• Self-Validating Mechanism: By incorporating di-n-butyl sulfide as an internal standard prior to extraction, the method automatically corrects for any variations in extraction efficiency or localized detector quenching. If the internal standard recovery deviates beyond 95-105%, the run invalidates itself, preventing false-positive TDZ quantifications.

Step-by-Step Methodology:

• Matrix Partitioning: Aliquot 5.0 mL of spent scavenger solution. Extract with 5.0 mL of Dichloromethane (DCM). Reasoning: TDZ partitions into the DCM layer, leaving the highly polar, column-degrading bulk amines in the aqueous phase.

• Internal Standard Addition: Spike the DCM extract with 50 µg/mL of di-n-butyl sulfide.

• Chromatographic Separation: Inject 1.0 µL into a GC equipped with a DB-5 capillary column (5% phenyl-methylpolysiloxane). Program the oven from 50 °C to 250 °C at 10 °C/min.

• FPD Detection: Monitor emissions at 393 nm. TDZ will elute prior to DTZ due to its lower molecular weight and distinct dipole moment.

• Data Integration: Quantify the TDZ peak area against a multipoint calibration curve generated using high-purity 1,3,5-Thiadiazine-3,5-diethanol (CAS 391670-27-2).

Fig 2: Self-validating GC-FPD workflow for selective quantification of TDZ in scavengers.

Operational Implications

By shifting the industry focus from the final polymeric foulant back to the primary intermediate (TDZ), operators gain a predictive advantage. Monitoring the TDZ-to-DTZ ratio via GC-FPD allows facilities to swap out scavenger beds before the critical threshold of DTZ ring-opening is reached, saving millions in pipeline remediation and downtime.

References

• Temperature- and pH-Dependent Kinetics of the Aqueous Phase Hydrogen Sulfide Scavenging Reactions with MEA-Triazine. ACS Publications. 1

• Fresh Insight into the H₂S Scavenging Mechanism of MEA-Triazine vs. MMA-Triazine. ResearchGate / SPE. 2

• CAS 391670-27-2 | 1,3,5-Thiadiazine-3,5-diethanol Supplier. Clinivex. 4

• Study of the Reaction Mechanism of Triazines and Associated Species for H₂S Scavenging. ResearchGate.3

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• 2. researchgate.net [researchgate.net]
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• 4. theclinivex.com [theclinivex.com]

Mechanism of action of 1,3,5-Thiadiazine-3,5-diethanol as a hydrogen sulfide scavenger

An In-Depth Technical Guide to the Hydrogen Sulfide Scavenging Mechanism of 1,3,5-Thiadiazine-3,5-diethanol and its Precursor

Abstract

Hydrogen sulfide (H₂S) presents a significant material and safety challenge across various industries, most notably in oil and gas production. Its removal, or "scavenging," is critical. While numerous compounds are utilized, 1,3,5-tris(2-hydroxyethyl)hexahydro-s-triazine (MEA-triazine) is a preeminent non-regenerative scavenger, valued for its high reactivity and cost-effectiveness. The scavenging process is not a single reaction but a sequential pathway in which MEA-triazine is converted into sulfur-containing heterocyclic intermediates. This guide provides a detailed examination of this mechanism, with a specific focus on the pivotal intermediate, 3,5-bis(2-hydroxyethyl)hexahydro-1,3,5-thiadiazine—the compound of interest—and its subsequent reaction with H₂S. We will dissect the reaction kinetics, influencing factors, and the analytical methodologies required to validate this pathway, providing researchers and drug development professionals with a comprehensive understanding of this critical industrial process.

Introduction: The Challenge of Hydrogen Sulfide

Hydrogen sulfide is a highly toxic, corrosive, and malodorous gas frequently encountered in natural gas and crude oil streams[1][2]. Its presence necessitates removal to ensure the safety of personnel, maintain the integrity of infrastructure against corrosion, and meet sales gas specifications[2]. Chemical scavenging is a widely adopted method for H₂S abatement, particularly in contexts where large-scale regenerative amine treating is not economically viable[1]. Among these, MEA-triazine has become an industry standard due to its rapid reaction kinetics and the stability of its byproducts[3][4].

The efficacy of MEA-triazine stems from its ability to chemically convert H₂S into more benign, stable sulfur compounds through a series of nucleophilic substitution reactions[3]. Understanding this multi-step mechanism is paramount for optimizing scavenger performance, mitigating unwanted side reactions, and preventing operational issues such as solid byproduct formation[5][6].

The Core Reaction Pathway: A Two-Step Scavenging Mechanism

The scavenging of H₂S by MEA-triazine proceeds through a sequential reaction, first producing a thiadiazine intermediate, which in turn reacts with additional H₂S to form a dithiazine product. One mole of MEA-triazine ultimately reacts with two moles of hydrogen sulfide[7].

Step 1: Formation of 3,5-bis(2-hydroxyethyl)hexahydro-1,3,5-thiadiazine

The initial and most rapid phase of the scavenging process is the reaction of MEA-triazine with one molecule of H₂S. This reaction yields the key intermediate, 3,5-bis(2-hydroxyethyl)hexahydro-1,3,5-thiadiazine (a thiadiazine), and releases one molecule of monoethanolamine (MEA).

The proposed mechanism begins with the protonation of a nitrogen atom in the triazine ring by H₂S, which exists in equilibrium with the bisulfide ion (HS⁻) in aqueous solutions[8]. This protonation increases the electrophilicity of the adjacent carbon atoms, making them susceptible to nucleophilic attack by a bisulfide ion. This attack leads to the opening of the triazine ring, followed by an intramolecular rearrangement that expels a molecule of MEA and forms the more stable six-membered thiadiazine ring[8].

Step 2: The Role of 1,3,5-Thiadiazine-3,5-diethanol as a Scavenger

The thiadiazine intermediate is itself an active H₂S scavenger. It reacts with a second molecule of H₂S in a process analogous to the first step. The thiadiazine molecule is protonated, and a subsequent nucleophilic attack by a bisulfide ion opens the ring, leading to the formation of the final primary product, 5-(2-hydroxyethyl)hexahydro-1,3,5-dithiazine (dithiazine), and the release of a second molecule of MEA[1][2][5]. While a further reaction to form s-trithiane is theoretically possible, it is not observed in practice[2][5].

Sources

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• 2. pubs.acs.org [pubs.acs.org]
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• 8. Study of the Reaction Mechanism of Triazines and Associated Species for H2S Scavenging - PMC [pmc.ncbi.nlm.nih.gov]

Physicochemical properties of 2H-1,3,5-Thiadiazine-3,5(4H,6H)-diethanol

The Physicochemical Dynamics of 2H-1,3,5-Thiadiazine-3,5(4H,6H)-diethanol: A Mechanistic Whitepaper

Executive Summary

In the landscape of chemical scavengers, biocides, and hydrocarbon sweetening agents, 2H-1,3,5-Thiadiazine-3,5(4H,6H)-diethanol (commonly referred to as MEA-thiadiazine) occupies a critical, yet historically misunderstood, position. Often relegated to the status of a transient intermediate in the hydrogen sulfide (H₂S) scavenging cascade of hexahydro-1,3,5-tris(hydroxyethyl)-s-triazine (MEA-triazine), modern spectroscopic evidence confirms that MEA-thiadiazine is a highly stable, active scavenger in its own right[1]. This technical guide provides a rigorous physicochemical profiling of MEA-thiadiazine, elucidating its thermodynamic stability, pH-dependent reaction pathways, and the self-validating analytical protocols required for its isolation and quantification.

Chemical Identity & Physicochemical Profiling

MEA-thiadiazine is a six-membered heterocyclic compound featuring two nitrogen atoms and one sulfur atom within its ring structure. The nitrogen atoms at positions 3 and 5 are functionalized by 2-hydroxyethyl (ethanol) groups[2]. This structural configuration grants the molecule unique electrophilic properties, making it highly reactive toward nucleophilic species like H₂S, while maintaining sufficient stability to persist in aqueous and multiphase hydrocarbon matrices.

Table 1: Core Physicochemical and Identification Properties

Property	Value	Reference
IUPAC Name	2H-1,3,5-Thiadiazine-3,5(4H,6H)-diethanol	[2]
Common Synonyms	1,3,5-Thiadiazine-3,5-diethanol; MEA-Thiadiazine	[2],[1]
CAS Registry Number	391670-27-2	[2],[3]
Molecular Formula	C₇H₁₆N₂O₂S	[2]
Molecular Weight	192.28 g/mol	[2]
Thermodynamic Stability	Intermediate (Triazine < Thiadiazine < Dithiazine)	[4]

Thermodynamic Stability & The Scavenging Cascade

The operational efficacy of triazine-based scavengers is governed by the progressive substitution of nitrogen for sulfur within the heterocyclic ring. The reaction mechanism is driven by sequential nucleophilic substitution[5].

When MEA-triazine is introduced to an H₂S-rich environment, the H₂S molecule acts as a nucleophile, attacking the triazine ring. This induces ring opening, the expulsion of one monoethanolamine (MEA) molecule as a byproduct, and subsequent ring closure to form MEA-thiadiazine[5]. The activation energy barrier for this initial reaction is approximately 24.49 kcal/mol[4].

Crucially, the thermodynamic stability of these heterocycles increases as sulfur replaces nitrogen, following the order: Triazine < Thiadiazine < Dithiazine [4]. While early literature posited that MEA-thiadiazine is too short-lived to be observed via standard chromatography, field-proven Raman spectroscopy of large-scale contact towers demonstrates otherwise. In a well-mixed macroscopic system, the statistical probability of a second H₂S molecule immediately finding the newly formed thiadiazine is low. Consequently, MEA-thiadiazine accumulates at percentage-level concentrations, serving as the primary active scavenger for subsequent H₂S neutralization[1].

Reaction cascade of MEA-Triazine with H2S forming MEA-Thiadiazine and MEA-Dithiazine.

pH-Dependent Reaction Pathways

The stability and reaction trajectory of MEA-thiadiazine are highly dependent on the pH of the surrounding matrix. Understanding this causality is essential for optimizing scavenger formulations and preventing the formation of unwanted, non-scavenging byproducts.

Table 2: pH-Dependent Reaction Pathways of the Triazine/Thiadiazine System

pH Range	Dominant Pathway / Product	Mechanistic Note	Reference
5.58 – 7.73	MEA-Thiadiazine	Optimal range for stable thiadiazine formation via nucleophilic substitution.	[6]
3.02 – 3.69	2-(5-(2-hydroxyethyl)-1,3,5-thiadiazinan-3-yl)acetaldehyde	Acid-catalyzed conversion of thiadiazine; deviates from traditional pathways.	[6]
8.45 – 9.43	HTAD (with Ammonia)	Triazine hydrolysis; reacts with in-situ formaldehyde and ammonia.	[6]

As demonstrated via mass spectrometry, maintaining a neutral to slightly acidic pH (5.58–7.73) is critical for arresting the reaction at the stable thiadiazine stage[6]. Hyper-acidic conditions force an anomalous ring-opening that yields an acetaldehyde derivative, permanently stripping the molecule of its H₂S scavenging utility[6].

Validated Experimental Methodologies

To accurately study MEA-thiadiazine, researchers must employ protocols that prevent the artificial degradation of the intermediate. The following methodologies are engineered as self-validating systems.

Protocol 1: Isolation and Characterization via Paper Spray Mass Spectrometry (PS-MS)

• Objective: To isolate the transient MEA-thiadiazine intermediate without degradation.

• Causality of Choices: Traditional protic solvents (e.g., methanol) engage in hydrogen bonding that masks or destabilizes the thiadiazine intermediate during ionization[6]. By selecting an aprotic solvent (acetonitrile), hydrogen bond interference is eliminated, preserving the structural integrity of the intermediate for MS detection[6].

• Self-Validation: The protocol includes a pH-gradient control. If the system is valid, shifting the pH below 4.0 will predictably yield the acetaldehyde derivative, confirming the initial peak was indeed the pH-sensitive thiadiazine[6].

Step-by-Step Workflow:

• Solvent Preparation: Prepare a 10 mM solution of MEA-triazine in anhydrous acetonitrile (aprotic solvent).

• pH Modulation: Buffer the solution to a precise pH of 6.5 (within the optimal 5.58–7.73 range) using a non-interfering volatile buffer (e.g., ammonium acetate).

• Reaction Initiation: Introduce H₂S gas at a controlled flow rate (10 mL/min) for 60 seconds into the solution.

• Substrate Loading: Deposit 10 µL of the reaction mixture onto a pre-cut chromatography paper triangle.

• Ionization: Apply a high voltage (3.5 kV) to the base of the paper triangle to induce electrospray ionization at the tip.

• Detection: Record the mass spectrum in positive ion mode, isolating the m/z 193.28 peak ([M+H]⁺ for C₇H₁₆N₂O₂S).

Protocol 2: Efficacy Quantification via Flame Photometric Gas Chromatography (FPD-GC)

• Objective: To quantify the specific H₂S scavenging capacity of isolated MEA-thiadiazine.

• Causality of Choices: Flame Photometric Detection (FPD) is chosen over standard Flame Ionization Detection (FID) because FPD is highly selective for sulfur species[3]. This prevents hydrocarbon matrix interference and allows for the precise tracking of H₂S depletion.

• Self-Validation: A blank control (sparging H₂S through pure solvent) is run parallel to the sample. The difference in breakthrough time validates that the H₂S depletion is strictly due to the chemical scavenging by thiadiazine, not physical dissolution.

Step-by-Step Workflow:

• Sample Preparation: Synthesize and isolate a 5 wt% solution of MEA-thiadiazine in an aqueous matrix.

• Sparging Setup: Place 50 mL of the solution in a sealed impinger. Sparge a certified gas mixture (1000 ppm H₂S in N₂) through the solution at 50 mL/min.

• Headspace Sampling: Continuously sample the effluent gas from the impinger headspace using an automated gas sampling valve.

• Chromatographic Separation: Inject the sample into a GC equipped with a sulfur-specific capillary column.

• FPD Detection: Detect the residual H₂S using the FPD detector[3].

• Data Analysis: Integrate the H₂S peak area over time to calculate the breakthrough curve and the exact scavenging capacity (moles of H₂S removed per mole of thiadiazine).

Sources

• 1. ondavia.com [ondavia.com]
• 2. scbt.com [scbt.com]
• 3. theclinivex.com [theclinivex.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. northpennnow.com [northpennnow.com]
• 6. Elucidating the Reaction Mechanisms between Triazine and Hydrogen Sulfide with pH Variation Using Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Solubility profile of 1,3,5-Thiadiazine-3,5-diethanol in chloroform and methanol

Title: Solubility Profile of 1,3,5-Thiadiazine-3,5-diethanol in Chloroform and Methanol: A Mechanistic and Analytical Guide

Executive Summary

1,3,5-Thiadiazine-3,5-diethanol (CAS: 391670-27-2) is a critical heterocyclic intermediate generated during the chemical scavenging of hydrogen sulfide (H₂S) by 1,3,5-tris(2-hydroxyethyl)hexahydro-s-triazine (MEA-triazine)[1]. For analytical scientists and process engineers, accurately quantifying this intermediate is essential for evaluating scavenger kinetics and predicting downstream scaling issues. However, analytical workflows are frequently bottlenecked by the compound's limited solubility in standard organic solvents. This whitepaper provides an in-depth mechanistic analysis of its solubility profile in chloroform and methanol, alongside a self-validating experimental protocol for thermodynamic solubility determination.

Structural Thermodynamics & Solvation Mechanics

To understand the solubility limitations of 1,3,5-Thiadiazine-3,5-diethanol, one must analyze its molecular architecture. The molecule consists of a hydrophobic thiadiazine core (containing one sulfur and two nitrogen atoms) flanked by two hydroxyethyl (-CH₂CH₂OH) appendages.

In its neat state, the terminal hydroxyl groups engage in extensive intermolecular hydrogen bonding. This creates a highly cohesive, energetically stable network that resists disruption by external solvent molecules.

• Interaction with Chloroform (CHCl₃): Chloroform is a moderately polar solvent with a low dielectric constant. While it acts as a weak hydrogen-bond donor, it lacks the necessary hydrogen-bond accepting capability to break the strong diethanol network of the solute. Consequently, the energetic penalty of cavity formation in the solvent exceeds the energy released by solute-solvent interactions, rendering the compound only slightly soluble[2].

• Interaction with Methanol (CH₃OH): Methanol is a polar protic solvent capable of acting as both a hydrogen-bond donor and acceptor. It can partially disrupt the intermolecular hydrogen bonds between the hydroxyethyl groups. However, the hydrophobic nature of the thiadiazine ring restricts extensive solvation. As a result, while methanol provides a marginally better solvation environment than chloroform, the compound remains classified empirically as slightly soluble[2].

Fig 1: Reaction pathway of H2S scavenging by MEA-triazine forming thiadiazine intermediates.

Analytical Methodology: Thermodynamic Solubility Protocol

Kinetic dissolution methods often overestimate solubility due to transient supersaturation. To establish a self-validating system, a rigorous isothermal shake-flask method is coupled with Gas Chromatography-Flame Photometric Detection (GC-FPD).

Why GC-FPD? 1,3,5-Thiadiazine-3,5-diethanol is optimized for detection via specific flame photometric gas chromatography[3]. The FPD is highly selective for sulfur-containing compounds, ensuring that the target analyte is quantified accurately without matrix interference from the solvent or non-sulfur impurities.

Step-by-Step Protocol:

• Solvent Saturation: Add an excess amount (e.g., 50 mg) of solid 1,3,5-Thiadiazine-3,5-diethanol to sealed amber glass vials containing 10 mL of either HPLC-grade chloroform or methanol.

  • Causality: Amber vials are mandatory to prevent potential photo-degradation of the heterocyclic ring during prolonged exposure.

• Isothermal Equilibration: Submerge the vials in a thermostatic shaking water bath set to 25.0 ± 0.1 °C. Agitate at 150 rpm for exactly 48 hours.

  • Causality: A 48-hour window guarantees that true thermodynamic equilibrium is established between the solid phase and the solvated molecules.

• Phase Separation: Transfer the suspension to centrifuge tubes and spin at 5000 rpm for 15 minutes. Rapidly filter the resulting supernatant through a 0.22 µm PTFE syringe filter.

  • Causality: PTFE is chemically inert to both chloroform and methanol, ensuring zero analyte adsorption and preventing filter degradation from biasing the sample concentration.

• Analytical Quantification: Dilute the filtrate 1:10 in the respective solvent and inject 1 µL into the GC-FPD system. Calculate the dissolved concentration by comparing the sulfur emission peak area against a pre-validated calibration curve.

Fig 2: Self-validating analytical workflow for determining thermodynamic solubility.

Quantitative Data & Solvent Profiling

The following table summarizes the physicochemical properties of the solvents relative to their empirical solvation capacity for 1,3,5-Thiadiazine-3,5-diethanol.

Solvent	Dielectric Constant (ε at 20°C)	Dipole Moment (D)	Solute-Solvent Interaction Profile	Empirical Solubility Classification
Chloroform	4.81	1.04	Weak H-bond donor; unable to disrupt the cohesive solute diethanol network.	Slightly Soluble
Methanol	32.7	1.70	Polar protic; partial H-bond disruption occurs, but is limited by the hydrophobic core.	Slightly Soluble

Conclusion & Practical Implications

The solubility of 1,3,5-Thiadiazine-3,5-diethanol in both chloroform and methanol is fundamentally restricted by the strong intermolecular hydrogen bonding of its diethanol appendages and the hydrophobicity of its thiadiazine core. For researchers conducting quantitative analysis or structural characterization, relying solely on these pure solvents may lead to incomplete dissolution and subsequent analytical errors.

Best Practice Recommendation: If higher concentrations are required for structural elucidation (e.g., NMR spectroscopy) or preparative chromatography, analysts should consider using binary solvent mixtures (e.g., Methanol/Water blends to increase polarity) or employing chemical derivatization techniques to mask the hydroxyl groups, thereby disrupting the solid-state lattice and drastically improving solubility in organic phases.

References

• ChemicalBook.1,3,5-Thiadiazine-3,5-diethanol CAS#: 391670-27-2 Properties.
• Clinivex.CAS 391670-27-2 | 1,3,5-Thiadiazine-3,5-diethanol Supplier.
• ACS Omega.Study of the Reaction Mechanism of Triazines and Associated Species for H2S Scavenging.

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• 3. theclinivex.com [theclinivex.com]

1,3,5-Thiadiazine-3,5-diethanol: Molecular Architecture and Biochemical Role in Hydrogen Sulfide Scavenging

Executive Summary

In the complex landscape of industrial chemical mitigation and biocidal applications, the efficient removal of hydrogen sulfide (H₂S) is paramount to preventing infrastructure corrosion and ensuring operational safety. At the heart of this process lies a transient, yet critical, molecular intermediate: 1,3,5-Thiadiazine-3,5-diethanol (CAS: 391670-27-2). As a Senior Application Scientist, I have structured this whitepaper to deconstruct the physicochemical properties, thermodynamic stability, and analytical isolation protocols for this specific compound. Rather than viewing it merely as a byproduct, understanding the kinetic bottleneck of 1,3,5-Thiadiazine-3,5-diethanol is essential for optimizing [1].

Quantitative Physicochemical Profiling

1,3,5-Thiadiazine-3,5-diethanol (also known as 3,5-bis(2-hydroxyethyl)-hexahydro-1,3,5-thiadiazine) is a sulfur-containing heterocycle. Below is a synthesized profile of its core quantitative data, essential for predicting its behavior in aqueous and organic matrices.

Property	Value
Chemical Name	1,3,5-Thiadiazine-3,5-diethanol
CAS Number	391670-27-2
Molecular Formula	C₇H₁₆N₂O₂S
Molecular Weight	192.28 g/mol
Density	1.2 ± 0.1 g/cm³
Boiling Point	368.5 ± 42.0 °C (at 760 mmHg)
Flash Point	176.7 ± 27.9 °C
Appearance	Clear Colorless to Pale Yellow Oil
Solubility	Chloroform (Slightly), Methanol (Slightly), Water (Sparingly)

Data aggregated from standardized chemical reference repositories and supplier safety data sheets[2],[3],[4].

Mechanistic Pathway: The Triazine-Thiadiazine Cascade

The primary biochemical and industrial relevance of 1,3,5-Thiadiazine-3,5-diethanol emerges during the reaction between H₂S and 1,3,5-tris(2-hydroxyethyl)hexahydro-s-triazine (MEA-triazine). This reaction proceeds via a stepwise nucleophilic substitution where nitrogen atoms within the triazine ring are sequentially replaced by sulfur.

• Primary Substitution : MEA-triazine reacts with H₂S to form the intermediate 1,3,5-Thiadiazine-3,5-diethanol , releasing one molecule of monoethanolamine (MEA)[5].

• Secondary Substitution : The thiadiazine intermediate reacts with a second H₂S molecule to form the highly stable 5-(2-hydroxyethyl)-hexahydro-1,3,5-dithiazine (MEA-dithiazine)[1].

Thermodynamic Causality : The energy barrier for this scavenging mechanism is approximately 24.49 kcal/mol[6]. The thermodynamic stability follows a strict hierarchy: Triazine < Thiadiazine < Dithiazine[6]. Because the dithiazine product is significantly more stable, the than that of the initial triazine[7]. This kinetic bottleneck is what allows researchers to isolate and detect 1,3,5-Thiadiazine-3,5-diethanol before it polymerizes or converts further.

Figure 1: Stepwise substitution mechanism of MEA-triazine with H2S forming thiadiazine.

Experimental Workflows: Isolation and Validation

Detecting and quantifying 1,3,5-Thiadiazine-3,5-diethanol requires a highly controlled analytical environment. Because it is a transient intermediate, improper solvent selection or pH imbalance will force the reaction to bypass this stage entirely.

Protocol: ESI-MS and FPGC Isolation of 1,3,5-Thiadiazine-3,5-diethanol

Objective: To capture the transient thiadiazine intermediate during H₂S scavenging without triggering downstream conversion to dithiazine.

Step 1: Aprotic Solvent Preparation Dissolve the MEA-triazine precursor in an aprotic solvent, specifically acetonitrile. Causality: Protic solvents (such as methanol or water) must be strictly avoided. Protic environments facilitate rapid proton exchange and induce strong hydrogen bonding networks. This accelerates the hydrolysis of the triazine ring and during Mass Spectrometry[5]. Acetonitrile stabilizes the intermediate long enough for accurate detection.

Step 2: Micro-Environment pH Modulation (Self-Validating System) Introduce H₂S gas into the continuous stirred-tank reactor (CSTR) while continuously monitoring the pH. Buffer the system strictly between pH 5.58 and 7.73. Self-Validation: This step acts as an internal control mechanism. Density Functional Theory (DFT) confirms that[8]. If the pH drops below 3.69, the system auto-flags a failure, as the intermediate will irreversibly convert into an anomalous acetaldehyde derivative, invalidating the capture[8].

Step 3: Flame Photometric Gas Chromatography (FPGC) Capture Extract a 1 mL aliquot, quench the reaction immediately, and inject the sample into an FPGC system. Causality: Standard Flame Ionization Detection (FID) lacks the elemental specificity required to distinguish the newly formed sulfur-substituted thiadiazine from the nitrogen-rich triazine background. FPGC is , providing selective luminescence that ensures the observed peak corresponds exclusively to the thiadiazine[3].

Step 4: ESI-MS Validation Cross-validate the FPGC peak by running the sample through positive-mode Electrospray Ionization Mass Spectrometry (ESI-MS). The appearance of the protonated parent ion at m/z 193 confirms the successful capture of 1,3,5-Thiadiazine-3,5-diethanol[5].

Figure 2: Analytical workflow for isolating and detecting the thiadiazine intermediate.

Sources

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• 7. projekter.aau.dk [projekter.aau.dk]
• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Advanced Flame Photometric Gas Chromatography (GC-FPD) Protocol for the Quantification of 1,3,5-Thiadiazine-3,5-diethanol

Executive Summary

1,3,5-Thiadiazine-3,5-diethanol (CAS 391670-27-2) is a potent hydrogen sulfide ( H2​S ) scavenger and versatile heterocyclic scaffold widely utilized in petrochemical refining, water treatment, and biocide formulations[1][2]. With a molecular weight of 192.28 g/mol and the empirical formula C7​H16​N2​O2​S [3], monitoring its residual concentration in complex industrial matrices is critical for process optimization and environmental compliance. Gas Chromatography coupled with a Flame Photometric Detector (GC-FPD) serves as the gold standard for this analysis due to its exceptional selectivity for sulfur-containing compounds over carbon matrices[4].

Mechanistic Rationale & Analytical Strategy

As a Senior Application Scientist, designing a robust GC-FPD method requires understanding the intricate physical chemistry occurring within both the column and the detector flame.

The Chemiluminescence Mechanism

The FPD operates on the principle of sulfur chemiluminescence. When 1,3,5-Thiadiazine-3,5-diethanol elutes into the detector, it enters a hydrogen-rich (reducing) flame. The molecule undergoes thermal decomposition, and the liberated sulfur atoms recombine to form excited diatomic sulfur ( S2∗​ ). As these excited molecules relax to their ground state, they emit photons at a characteristic wavelength of 394 nm, which is isolated by a narrow-bandpass optical filter and amplified by a photomultiplier tube (PMT)[5].

Mitigating Hydrocarbon Quenching

A primary point of failure in sulfur analysis is hydrocarbon quenching —a phenomenon where co-eluting carbon matrix components compete for combustion radicals in the flame, drastically suppressing the sulfur emission signal[4]. To prevent this, our protocol mandates the use of a mid-polarity capillary column (e.g., DB-17ht or equivalent). This stationary phase selectively retains the polar 1,3,5-Thiadiazine-3,5-diethanol, shifting its retention time away from the bulk non-polar aliphatic hydrocarbons typically found in petrochemical matrices[6].

Quadratic Response Dynamics

Unlike Flame Ionization Detectors (FID), the FPD sulfur response is inherently non-linear. Because the emission requires the recombination of two sulfur atoms ( 2S→S2∗​ ), the detector signal is proportional to the square of the sulfur concentration. Therefore, a quadratic regression model ( y=ax2+bx+c ) is strictly required for accurate calibration and quantification[5].

Visualizations of Analytical Logic

Caption: Workflow of GC-FPD analysis designed to isolate and detect sulfur-containing compounds.

Caption: Mechanistic pathway of sulfur chemiluminescence in a Flame Photometric Detector.

Experimental Protocol: A Self-Validating System

This step-by-step methodology is designed to be self-validating, ensuring that matrix interferences and detector non-linearities are accounted for before sample acquisition.

Step 1: Reagent & Standard Preparation

• Solvent Selection: 1,3,5-Thiadiazine-3,5-diethanol exhibits excellent solubility in chloroform[7]. Use GC-grade Chloroform ( CHCl3​ ) for all dilutions to ensure rapid volatilization in the inlet.

• Stock Solution: Accurately weigh 10.0 mg of 1,3,5-Thiadiazine-3,5-diethanol reference standard (>98% purity) and dissolve in 10 mL of CHCl3​ to yield a 1000 µg/mL stock.

• Working Standards: Prepare a wide-range serial dilution (1, 5, 10, 25, 50, and 100 µg/mL). Causality note: A minimum of 6 points is required to accurately map the quadratic curvature of the FPD response[5].

Step 2: Sample Preparation

• For Hydrocarbon/Oil Matrices: Dilute the sample 1:10 in CHCl3​ . Vortex for 60 seconds.

• For Aqueous Matrices: Perform a liquid-liquid extraction using a 1:1 ratio of sample to CHCl3​ . Collect the lower organic layer, dry over anhydrous sodium sulfate ( Na2​SO4​ ), and transfer to a GC autosampler vial.

Step 3: Instrument Configuration

Configure the GC-FPD system according to the optimized parameters in Table 1 . The high hydrogen-to-air ratio is strictly required to maintain the reducing environment necessary for S2∗​ formation[5].

Step 4: System Suitability Test (SST) & Acquisition

• Blank Injection: Inject 1 µL of pure CHCl3​ . Validation Check: The baseline must remain stable with no ghost peaks eluting in the target retention window.

• SST Injection: Inject the 10 µg/mL standard. Validation Check: The signal-to-noise (S/N) ratio must be ≥20 , and the peak tailing factor must be ≤1.5 .

• Sample Run: Proceed with sample acquisition, bracketing every 10 samples with a mid-level standard to monitor detector drift.

Step 5: Data Processing

Integrate the peak area for 1,3,5-Thiadiazine-3,5-diethanol. Construct the calibration curve by plotting Peak Area versus Concentration and apply a quadratic regression fit ( R2≥0.995 )[5].

Quantitative Data & Method Parameters

Table 1: Optimized GC-FPD Operating Conditions

Parameter	Specification	Rationale
Column	DB-17ht (30 m × 0.25 mm × 0.15 µm)	Mid-polarity phase prevents co-elution with non-polar alkanes, mitigating hydrocarbon quenching[6].
Carrier Gas	Helium, Constant Flow at 1.5 mL/min	Provides optimal theoretical plate height for sharp peak resolution.
Injection Mode	Split 10:1, 250°C	Prevents column overloading while ensuring complete volatilization of the diethanol moieties.
Oven Program	60°C (1 min) → 15°C/min → 280°C (5 min)	Ramps quickly through volatile matrix components while focusing the target analyte.
Detector Temp	250°C	Prevents condensation of heavy matrix components and water vapor generated by the flame.
FPD Gas Flows	H2​ : 140 mL/min Air: 80 mL/min Makeup ( N2​ ): 168 mL/min	Maintains a highly reducing, hydrogen-rich flame essential for converting sulfur to S2∗​ [5].

Table 2: Expected Method Validation Parameters

Validation Parameter	Acceptance Criteria
Linearity Model	Quadratic ( y=ax2+bx+c )
Coefficient of Determination ( R2 )	≥0.995
Limit of Detection (LOD)	≤0.5 µg/mL (S/N ≥ 3)
Limit of Quantification (LOQ)	≤1.0 µg/mL (S/N ≥ 10)
Intra-day Precision (RSD)	≤3.0% (at 25 µg/mL, n=6)

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How to use 1,3,5-Thiadiazine-3,5-diethanol for H2S scavenging in laboratory settings

An In-Depth Guide to the Laboratory Application of Triazine-Based Scavengers for Hydrogen Sulfide (H₂S) Abatement

Authored by: A Senior Application Scientist

Introduction: The Challenge of Hydrogen Sulfide in Research

Hydrogen sulfide (H₂S) is a colorless, toxic gas recognized by its characteristic rotten egg odor. In research and development, from pharmaceutical drug discovery to chemical synthesis, uncontrolled H₂S can pose significant risks. It is a potent inhibitor of enzymatic reactions, can interfere with analytical instrumentation, corrodes metallic components, and presents a serious health and safety hazard to laboratory personnel. Effective and rapid removal, or "scavenging," of H₂S from liquid and gaseous streams is therefore a critical procedural step.

This guide provides a detailed technical overview and practical protocols for the use of 1,3,5-tris(2-hydroxyethyl)hexahydro-s-triazine, commonly known as MEA-triazine, for H₂S scavenging in a laboratory environment. While the target compound for scavenging is H₂S, the process involves the conversion of MEA-triazine into the intermediate 1,3,5-Thiadiazine-3,5-diethanol , the subject of this note, and subsequently into a more stable final product. Understanding this reaction pathway is essential for its effective application.

Section 1: The Scavenging Agent & Mechanism of Action

The Scavenger: 1,3,5-Tris(2-hydroxyethyl)hexahydro-s-triazine (MEA-Triazine)

The primary scavenging agent is not the thiadiazine itself, but its precursor, MEA-triazine. This compound is a water-soluble, non-regenerative chemical synthesized from monoethanolamine (MEA) and formaldehyde[1][2]. It is favored for its high efficiency, rapid reaction kinetics, and the relative stability of its byproducts[1].

Property	Value	Source
Chemical Name	1,3,5-Tris(2-hydroxyethyl)hexahydro-s-triazine	[1]
Common Name	MEA-Triazine	[2]
Molecular Formula	C₉H₂₁N₃O₃	[3]
Molecular Weight	219.28 g/mol	[3]
Appearance	Clear to pale yellow liquid	[4]
Solubility	Water Soluble	[1]

The Reaction Pathway: From Triazine to Thiadiazine to Dithiazine

The scavenging process is a non-reversible, two-step nucleophilic substitution reaction. It is crucial to understand that 1,3,5-Thiadiazine-3,5-diethanol is a transient intermediate in this pathway, not the starting reagent[5][6].

Step 1: Formation of Thiadiazine One mole of MEA-triazine reacts with one mole of H₂S. The sulfur atom displaces a formaldehyde-MEA group from the triazine ring, forming the intermediate 3,5-bis(2-hydroxyethyl)-1,3,5-thiadiazine and releasing one molecule of monoethanolamine (MEA)[5][7].

Step 2: Formation of Dithiazine The thiadiazine intermediate is reactive and proceeds to react with a second mole of H₂S. This second reaction forms the more stable final product, 5-(2-hydroxyethyl)-1,3,5-dithiazine , and releases a second molecule of MEA[6][7].

The overall stoichiometry is that one mole of MEA-triazine reacts with two moles of H₂S [4][7]. The final, spent scavenger solution will primarily contain the dithiazine byproduct and free MEA.

Caption: Reaction mechanism of H₂S scavenging by MEA-Triazine.

Section 2: Safety and Handling

MEA-triazine and its byproducts must be handled with appropriate care in a laboratory setting.

• Personal Protective Equipment (PPE): Always wear safety glasses with side shields (or goggles), a lab coat, and chemical-resistant gloves (nitrile is suitable for incidental contact).

• Ventilation: Handle the stock solution and conduct all scavenging experiments in a well-ventilated chemical fume hood to avoid inhalation of any vapors[8][9].

• Contact Hazards: MEA-triazine solutions can cause serious eye irritation or damage and may cause skin irritation or an allergic skin reaction. In case of contact, rinse the affected area immediately and thoroughly with water[3][8].

• Disposal: The spent scavenger solution contains dithiazine and MEA. It should be disposed of as hazardous chemical waste in accordance with local and institutional regulations. Do not pour down the drain[4][9].

Section 3: Experimental Protocols

These protocols are designed for a standard laboratory setting for scavenging H₂S from an aqueous solution.

Protocol 1: Preparation of Reagents

A. Preparation of H₂S Stock Solution (e.g., 1000 ppm NaHS)

Causality: Sodium hydrosulfide (NaHS) is a common laboratory surrogate for H₂S in aqueous solutions. In water, it dissociates to provide HS⁻ ions, which exist in equilibrium with dissolved H₂S.

• Calculate Mass: To prepare 100 mL of a ~1000 ppm sulfide (S²⁻) solution, weigh out approximately 0.175 g of NaHS (anhydrous). Note: NaHS is hygroscopic; weigh it quickly.

• Dissolution: In a fume hood, add the weighed NaHS to a 100 mL volumetric flask.

• Dilute: Dilute to the mark with deoxygenated, deionized water. Stopper and invert several times to mix.

• Standardize: The exact concentration of this solution must be determined immediately via iodometric titration (see Protocol 3A) as sulfide solutions are prone to oxidation.

B. Preparation of Scavenger Working Solution (e.g., 1% v/v MEA-Triazine)

Causality: Commercial MEA-triazine is often supplied in concentrated form (e.g., 50-80%)[7]. Diluting to a working concentration allows for more precise dosing in a laboratory-scale experiment.

• Measure: Using a graduated cylinder or pipette, measure 1 mL of the concentrated MEA-triazine stock solution.

• Dilute: Transfer the 1 mL of stock into a 100 mL volumetric flask.

• Mix: Dilute to the mark with deionized water. Stopper and invert to ensure homogeneity.

Protocol 2: H₂S Scavenging Procedure

This protocol outlines the process for determining the scavenging capacity and efficiency.

Caption: General experimental workflow for H₂S scavenging.

• Setup: In a fume hood, place 50 mL of the standardized NaHS stock solution into a 100 mL beaker equipped with a magnetic stir bar.

• Initial Sample (Control): Immediately take a 10 mL aliquot of this solution to quantify the initial H₂S concentration (C_initial) using Protocol 3.

• Scavenger Addition: While stirring, add a calculated volume of the 1% MEA-triazine working solution. A good starting point is a 3:1 molar ratio of scavenger to H₂S, based on the 1:2 stoichiometry.

• Reaction: Allow the solution to stir at room temperature for a set time, for example, 30 minutes. The reaction is typically fast, but contact time ensures completion[10].

• Final Sample (Treated): After the reaction time, take a 10 mL aliquot of the treated solution to quantify the final, residual H₂S concentration (C_final) using Protocol 3.

• Calculation: Calculate the scavenging efficiency using the formula: Efficiency (%) = [(C_initial - C_final) / C_initial] * 100

Protocol 3: Validation - Quantifying Residual Sulfide

A protocol is only trustworthy if it is self-validating. Quantifying the sulfide concentration before and after treatment is essential. Iodometric titration is a reliable and accessible wet chemistry method for this purpose[11].

A. Iodometric Titration for Sulfide Concentration

Principle: In an acidic solution, sulfide (S²⁻) is converted to H₂S. An excess of a standardized iodine (I₂) solution is added, which oxidizes the H₂S. The remaining, unreacted iodine is then back-titrated with a standardized sodium thiosulfate (Na₂S₂O₃) solution using a starch indicator[11].

Reagents:

• Standardized 0.025 N Iodine Solution

• Standardized 0.025 N Sodium Thiosulfate Solution

• Concentrated HCl or H₂SO₄

• Starch Indicator Solution

Procedure:

• Sample Prep: Pipette 10 mL of the sample (either initial or final) into a 250 mL Erlenmeyer flask. Dilute with ~50 mL of deionized water.

• Acidify: In a fume hood, carefully add ~2 mL of concentrated HCl and swirl gently. This converts all dissolved sulfide to H₂S.

• Add Iodine: Immediately add exactly 20.00 mL of the 0.025 N iodine solution. The solution should turn a dark yellow/brown, indicating excess iodine. Stopper the flask and let it stand for 5 minutes.

• Titrate: Titrate the excess iodine with the 0.025 N sodium thiosulfate solution until the solution becomes a pale straw color.

• Indicator: Add 1-2 mL of starch indicator. The solution will turn dark blue.

• Endpoint: Continue titrating dropwise with sodium thiosulfate until the blue color completely disappears. This is the endpoint. Record the volume of thiosulfate used (V_thiosulfate).

• Calculation:

  • A = Volume of iodine added (mL)

  • B = Volume of thiosulfate used (mL)

  • N_iodine = Normality of iodine solution

  • N_thiosulfate = Normality of thiosulfate solution

  • Sulfide (mg/L) = [ (A * N_iodine) - (B * N_thiosulfate) ] * 16000 / (Sample Volume, mL)

Section 4: Conclusion and Best Practices

The use of MEA-triazine to scavenge H₂S is a highly effective method that proceeds through a transient 1,3,5-thiadiazine intermediate. For laboratory applications, success depends on a clear understanding of the 1:2 scavenger-to-H₂S stoichiometry, careful safety considerations, and—most importantly—the analytical validation of scavenging efficiency. By quantifying sulfide levels before and after treatment, researchers can ensure the complete removal of this problematic analyte, thereby protecting their experiments, equipment, and themselves.

References

• National Center for Biotechnology Information. "Table 7-3, Analytical Methods for Determining Hydrogen Sulfide and Sulfide in Environmental Samples". Available at: [Link]

• Analytical Systems KECO. "Exploring Different Hydrogen Sulfide (H2S) Analysis Methods". Available at: [Link]

• Applied Analytics. "pH-Independent Measurement of Hydrogen Sulfide in Liquids". Available at: [Link]

• Standard Methods. "4500-S2- F: Sulfide by Iodometry". Available at: [Link]

• Chemsrc. "1,3,5-Thiadiazine-3,5-diethanol | CAS#:391670-27-2". Available at: [Link]

• PubMed. "Use of ESI-MS to determine reaction pathway for hydrogen sulphide scavenging with 1,3,5-tri-(2-hydroxyethyl)-hexahydro-s-triazine". Available at: [Link]

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• ACS Publications. "Study of the Reaction Mechanism of Triazines and Associated Species for H2S Scavenging". Available at: [Link]

• Troy Corporation. "SAFETY DATA SHEET - GROTAN". Available at: [Link]

• OAT. "Hydrogen Sulfide Scavenging by 1,3,5-Triazinanes. Comparison of the Rates of Reaction". Available at: [Link]

• Streamline Innovations. "Pros and Cons of Triazine H2S Scavenger vs. Liquid Redox". Available at: [Link]

• GATE Energy. "H2S Scavenging: Using Triazine". Available at: [Link]

• ACS Publications. "Quantitative Analysis of Triazine-Based H₂S Scavengers via Raman Spectroscopy". Available at: [Link]

• National Center for Biotechnology Information. "One pot synthesis of 5-hydroxyalkylated thiadiazine thiones: Implication in pain management and bactericidal properties". Available at: [Link]

• OndaVia. "Sulfide Scavenging Process Control". Available at: [Link]

• Indian Academy of Sciences. "Synthesis of new 1,3,5-thiadiazine and 1,3,5-triazine derivatives and their antimicrobial activity". Available at: [Link]

• MDPI. "Review on Synthetic Strategies for 1,3,4-Thiadiazines and its Biological Activity". Available at: [Link]

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Application Note: 1,3,5-Thiadiazine-3,5-diethanol as a Selective Hydrogen Sulfide Scavenger in Proteomics and Biochemical Research

Target Audience: Proteomics Researchers, Chemical Biologists, and Assay Development Scientists Compound: 1,3,5-Thiadiazine-3,5-diethanol (CAS: 391670-27-2)

Executive Summary & Mechanistic Grounding

Hydrogen sulfide (H₂S) is a ubiquitous gasotransmitter that regulates diverse physiological and pathological processes primarily through S-sulfhydration (persulfidation) —the conversion of target protein cysteine thiols (-SH) to persulfides (-SSH)[1]. Profiling the "persulfidome" presents a profound analytical challenge: H₂S is highly volatile, reactive, and prone to generating artifactual modifications during sample preparation[2].

1,3,5-Thiadiazine-3,5-diethanol is a specialized heterocyclic biochemical reagent engineered to act as a highly efficient H₂S scavenger[3]. Originally optimized for environmental and petrochemical H₂S trapping and subsequent detection via flame photometric gas chromatography (GC-FPD)[4], its unique reaction kinetics have made it an invaluable tool in modern chemico-proteomics.

The Causality of Artifactual Persulfidation

When cells are lysed, subcellular compartmentalization is destroyed. Endogenous H₂S pools mix with reactive oxygen species (ROS) and oxidized protein thiols (e.g., sulfenic acids, -SOH). This uncontrolled post-lysis environment thermodynamically favors the artifactual generation of persulfides, leading to high false-positive rates in LC-MS/MS datasets[5].

By introducing 1,3,5-Thiadiazine-3,5-diethanol directly into the lysis buffer, researchers can rapidly and irreversibly trap free H₂S. The thiadiazine ring undergoes a nucleophilic ring-opening and re-closure sequence upon reacting with H₂S, forming a highly stable, inert dithiazine adduct[6]. This effectively quenches the biological matrix, freezing the native persulfidome in its in vivo state without cross-reacting with standard alkylating agents like N-ethylmaleimide (NEM) or iodoacetamide (IAA).

Comparative Analysis of H₂S Scavengers in Proteomics

To contextualize the utility of 1,3,5-Thiadiazine-3,5-diethanol, it is critical to compare it against other commonly used H₂S scavengers. The selection of a scavenger dictates the integrity of the downstream mass spectrometry data.

Scavenger	Chemical Class	Proteomics Compatibility	Reaction Kinetics	Primary Limitation / Characteristic
1,3,5-Thiadiazine-3,5-diethanol	Heterocyclic Thiadiazine	Excellent	Fast	Forms stable adducts; optimized for GC-FPD and LC-MS/MS workflows[4].
Hypotaurine (HT)	Sulfinic Acid	Moderate	Slow	Reversible under highly oxidative conditions; better suited for in vivo phenotypic assays[2].
SS20 (Methanesulfonyl azide)	Sulfonyl Azide	Good	Very Fast	Excellent for live-cell imaging and in vivo rescue, but azides can interfere with click-chemistry tags[5].
Lead(II) Acetate	Metal Salt	Poor	Fast	Precipitates proteins (PbS formation); strictly limited to in vitro colorimetric detection.

Workflow Visualization

The following diagrams illustrate the biochemical mechanism of the scavenger and its integration into a standard proteomics workflow.

Figure 1: Mechanism of artifactual persulfidation prevention using 1,3,5-Thiadiazine-3,5-diethanol.

Figure 2: Modified Biotin Switch Assay workflow incorporating H₂S scavenging for LC-MS/MS.

Self-Validating Experimental Protocols

Protocol A: Artifact-Free Cell Lysis for Persulfidome Profiling

This protocol utilizes a modified Biotin Switch Assay (BSA) approach. The simultaneous addition of a thiol-blocking agent and an H₂S scavenger ensures that neither free thiols nor free H₂S can participate in post-lysis shuffling.

Reagents Required:

• HEN Buffer: 50 mM HEPES (pH 7.4), 1 mM EDTA, 0.1 mM Neocuproine. (Causality: Neocuproine is a copper chelator that prevents metal-catalyzed autoxidation of thiols during handling).

• Blocking Agent: 20 mM N-ethylmaleimide (NEM).

• Scavenger: 10 mM 1,3,5-Thiadiazine-3,5-diethanol.

Step-by-Step Methodology:

• Buffer Preparation: Immediately prior to lysis, supplement ice-cold HEN buffer with 20 mM NEM and 10 mM 1,3,5-Thiadiazine-3,5-diethanol. Note: The scavenger must be added fresh to prevent hydrolytic degradation.

• Cell Harvesting: Wash cultured cells (e.g., HEK293T or tissue samples) twice with ice-cold PBS to remove extracellular H₂S and culture media components.

• Lysis: Resuspend the cell pellet in the supplemented HEN buffer (approx. 500 µL per 10⁷ cells). Lyse via sonication on ice (3 cycles of 10s ON / 20s OFF at 30% amplitude).

• Clarification: Centrifuge the lysate at 14,000 × g for 15 minutes at 4°C to pellet cellular debris. Transfer the supernatant to a fresh tube.

• Validation Check (Self-Validation): Run a parallel control sample without the scavenger. A successful scavenging step will yield a 15-30% reduction in total persulfidation signal during downstream LC-MS/MS, representing the elimination of the false-positive artifact pool[2].

• Downstream Processing: Proceed to standard persulfide reduction (e.g., using 1 mM DTT) and tagging (e.g., Biotin-HPDP) for streptavidin enrichment.

Protocol B: In Vitro Quenching for H₂S-Producing Enzyme Assays

When measuring the kinetic activity of H₂S-producing enzymes like Cystathionine β-synthase (CBS) or Cystathionine γ-lyase (CSE), researchers must halt the reaction precisely to quantify H₂S via GC-FPD[4].

Step-by-Step Methodology:

• Enzyme Reaction: Incubate recombinant CBS/CSE (1-5 µg) in 100 mM Tris-HCl (pH 8.0) containing 10 mM L-cysteine and 50 µM Pyridoxal 5'-phosphate (PLP) at 37°C.

• Quenching Solution: Prepare a highly concentrated quenching sink containing 50 mM 1,3,5-Thiadiazine-3,5-diethanol in a sealed GC headspace vial.

• Time-Course Extraction: At specific intervals (e.g., 5, 10, 15, 30 minutes), extract a 50 µL aliquot of the active enzyme reaction using a gas-tight syringe.

• Injection & Trapping: Inject the aliquot directly into the quenching vial. (Causality: The high molar excess of the thiadiazine scavenger instantly reacts with the dissolved H₂S, halting any further volatilization and terminating the enzymatic readout).

• Quantification: Analyze the headspace or liquid phase via Flame Photometric Gas Chromatography (GC-FPD) to quantify the stable dithiazine adducts formed[4].

References

• [4] Clinivex. CAS 391670-27-2 | 1,3,5-Thiadiazine-3,5-diethanol Supplier. Retrieved from:[Link]

• [5] Yang, J., et al. (2019). A Sulfonyl Azide-Based Sulfide Scavenger Rescues Mice from Lethal Hydrogen Sulfide Intoxication. PubMed Central (PMC). Retrieved from:[Link]

• [2] ACS Publications. (2020). Chemico-Proteomics Reveal the Enhancement of Salt Tolerance in an Invasive Plant Species via H2S Signaling. ACS Omega. Retrieved from:[Link]

• [1] Aroca, A., et al. (2021). Hydrogen sulfide promotes wheat immunity against stripe rust through TaATG6c persulfidation. PubMed Central (PMC). Retrieved from:[Link]

• [6] ResearchGate. (2022). Hydrogen Sulfide Scavenging by 1,3,5-Triazinanes. Comparison of the Rates of Reaction. Retrieved from: [Link]

Sources

• 1. Hydrogen sulfide promotes wheat immunity against stripe rust through TaATG6c persulfidation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. scbt.com [scbt.com]
• 4. theclinivex.com [theclinivex.com]
• 5. A Sulfonyl Azide-Based Sulfide Scavenger Rescues Mice from Lethal Hydrogen Sulfide Intoxication - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Note: Laboratory Synthesis Protocol for 1,3,5-Thiadiazine-3,5-diethanol Derivatives

Executive Summary & Mechanistic Rationale

1,3,5-Thiadiazine-3,5-diethanol (CAS 391670-27-2) is a highly specialized heterocyclic scaffold. In industrial contexts, it is the primary stable end-product of hydrogen sulfide (H₂S) scavenging by 1,3,5-tris(2-hydroxyethyl)hexahydro-s-triazine (MEA-triazine)[1][2]. As regulatory scrutiny on sulfur emissions intensifies, the demand for high-purity reference standards of this compound has surged to enable precise quantification via specific flame photometric gas chromatography (GC-FPD)[2][3].

While industrially generated via direct H₂S gas exposure, laboratory-scale synthesis requires a safer, highly controlled bottom-up approach. This protocol details a multicomponent Mannich-type condensation utilizing ethanolamine (MEA), formaldehyde, and sodium hydrosulfide (NaSH) as a manageable sulfur surrogate.

Reaction Causality

The synthesis proceeds via the initial exothermic condensation of MEA and formaldehyde to form a dynamic library of hydroxymethylamines and electrophilic iminium intermediates. The subsequent introduction of the hydrosulfide anion (SH⁻) acts as a potent nucleophile, driving an S-insertion that triggers an intramolecular cyclization to yield the hexahydro-1,3,5-thiadiazine ring[4].

Mechanistic pathway of 1,3,5-Thiadiazine-3,5-diethanol synthesis via Mannich condensation.

Materials and Stoichiometry

To guarantee the structural integrity of the final product, reagent purity and precise stoichiometric ratios are non-negotiable. The reaction requires a 2:3:1 molar ratio of Amine : Aldehyde : Sulfur source.

Reagent	MW ( g/mol )	Equivalents	Amount (for 100 mmol scale)	Role / Causality
Ethanolamine (MEA)	61.08	2.0	12.22 g (12.0 mL)	Primary amine precursor; provides the diethanol side chains.
Formaldehyde (37% aq)	30.03	3.0	24.35 g (22.3 mL)	Carbonyl electrophile; forms the methylene bridges of the ring.
Sodium Hydrosulfide (NaSH)	56.06	1.0	5.61 g	Sulfur source; nucleophilic trigger for ring closure.
Hydrochloric Acid (1M)	36.46	As needed	Titration volume	pH control during sulfuration to prevent H₂S off-gassing.
Chloroform (CHCl₃)	119.38	Solvent	3 x 50 mL	Extraction solvent; optimized for thiadiazine solubility[3].

Step-by-Step Experimental Protocol

The following methodology is designed as a self-validating system . Each phase includes specific observable milestones to ensure the reaction is proceeding correctly before advancing to the next step.

Step-by-step laboratory workflow for 1,3,5-Thiadiazine-3,5-diethanol synthesis and isolation.

Phase 1: Iminium Precursor Assembly

• Setup: Equip a 250 mL three-neck round-bottom flask with a magnetic stirrer, an internal thermocouple, and an addition funnel. Place the flask in an ice-water bath.

• Amine Loading: Add 12.22 g of Ethanolamine and 20 mL of deionized water to the flask. Stir at 300 rpm until the internal temperature stabilizes at 0–5 °C.

• Electrophile Addition: Load 24.35 g of 37% aqueous formaldehyde into the addition funnel. Add dropwise over 30 minutes.

  • Expert Insight (Causality): The condensation is highly exothermic. Maintaining the temperature below 10 °C is critical. If the temperature spikes, uncontrolled polymerization occurs, evidenced by an irreversible white precipitate.

• Maturation: Remove the ice bath and allow the mixture to stir at room temperature (20–25 °C) for 1 hour to ensure complete conversion to the iminium intermediate network.

Phase 2: Controlled Sulfuration & Cyclization

• Sulfur Preparation: Dissolve 5.61 g of NaSH in 15 mL of deionized water.

• Nucleophilic Attack: Re-apply the ice bath to cool the reaction to 10 °C. Add the NaSH solution dropwise over 20 minutes.

  • Expert Insight (Causality): Monitor the pH continuously. It must remain between 8.0 and 9.5. If the pH drops below 7.5, the equilibrium shifts toward the formation of volatile H₂S gas, creating a severe inhalation hazard and drastically reducing the final yield. Adjust with 1M NaOH if necessary.

• Ring Closure: Once addition is complete, attach a reflux condenser and gently heat the mixture to 40 °C for 2 hours. The mild heat provides the activation energy required for the intramolecular cyclization into the thermodynamically stable thiadiazine ring.

Phase 3: Isolation and Purification

• Extraction: Cool the mixture to room temperature. Transfer to a separatory funnel and extract with Chloroform (3 x 50 mL)[3].

• Washing: Wash the combined organic layers with saturated brine (2 x 30 mL) to remove unreacted water-soluble oligomers.

• Drying & Concentration: Dry the organic phase over anhydrous Na₂SO₄. Filter and concentrate under reduced pressure (rotary evaporator) at 35 °C to yield a pale yellow viscous oil, which may crystallize upon standing.

Analytical Characterization & Validation

To confirm the synthesis of 1,3,5-Thiadiazine-3,5-diethanol (Molecular Weight: 192.28 g/mol , Formula: C₇H₁₆N₂O₂S)[1][5], the following self-validating analytical profile must be met.

Analytical Technique	Target Signal / Observation	Rationale for Validation
GC-FPD (Flame Photometric)	Single dominant peak in sulfur mode.	FPD is highly selective for sulfur. Confirms the successful incorporation of the sulfur atom into the heterocyclic ring[2].
¹H NMR (CDCl₃, 400 MHz)	δ ~4.1 ppm (s, 4H, N-CH₂-S)δ ~3.6 ppm (t, 4H, HO-CH₂-)δ ~2.8 ppm (t, 4H, -CH₂-N)	The singlet at ~4.1 ppm is the diagnostic marker for the methylene protons flanked by Nitrogen and Sulfur in the thiadiazine ring.
LC-MS (ESI+)	m/z 193.1 [M+H]⁺	Confirms the exact mass of the target compound (192.28 + 1.01)[1].
FT-IR (ATR)	Broad peak at 3300-3400 cm⁻¹Strong peak at 1100 cm⁻¹	Confirms the presence of the terminal hydroxyl (-OH) groups and the C-N-C / C-S-C stretching vibrations of the ring.

Troubleshooting Guide

• Issue: Formation of a dense white precipitate during formaldehyde addition.

  • Cause: Thermal runaway leading to paraformaldehyde formation or cross-linked polymer networks.

  • Solution: Discard the batch. In the next run, decrease the addition rate and ensure the internal temperature never exceeds 10 °C.

• Issue: Low yield or weak sulfur signal on GC-FPD.

  • Cause: Loss of sulfur as H₂S gas due to acidic micro-environments during NaSH addition.

  • Solution: Buffer the NaSH solution or strictly control the reaction pH to remain mildly alkaline (pH 8–9) during the sulfuration step.

References

• Title: CAS 391670-27-2 | 1,3,5-Thiadiazine-3,5-diethanol Supplier Source: Clinivex URL: [Link]

• Title: 1,3,5-Thiadiazine-3,5-diethanol - BioOrganics Source: BioOrganics URL: [Link]

• Title: 85-1966-89 1,3,5-Thiadiazine-3,5-diethanol 10mg Source: AXEL - AS ONE URL: [Link]

Sources

• 1. scbt.com [scbt.com]
• 2. theclinivex.com [theclinivex.com]
• 3. axel.as-1.co.jp [axel.as-1.co.jp]
• 4. 1,3,5-Thiadiazine-3,5-diethanol|Research Chemical [benchchem.com]
• 5. BioOrganics [bioorganics.biz]

Application Note: In Vitro Evaluation Methods for Thiadiazine-Based Hydrogen Sulfide (H₂S) Scavengers

Introduction & Mechanistic Rationale

Hydrogen sulfide (H₂S) is a biphasic molecule: it is a highly toxic, corrosive hazard in industrial hydrocarbon streams, yet it also functions as a vital endogenous gasotransmitter in mammalian biology. The pathological overproduction of H₂S is increasingly implicated in diseases such as colon cancer, Down syndrome, and severe inflammatory responses. Consequently, drug development professionals and toxicologists are actively investigating H₂S scavengers to modulate these biological pathways.

Triazines (e.g., MEA-triazine) and their active intermediate, thiadiazine (TDZ) , represent a highly efficient class of H₂S scavengers[1]. While their macroscopic behavior in high-pH industrial contactor towers is well-documented, repurposing these scaffolds for biological applications requires rigorous in vitro evaluation at physiological pH (7.4) and at micromolar concentrations.

The scavenging of H₂S by this class of compounds is a stepwise nucleophilic substitution process:

• Primary Scavenging: The pro-scavenger (triazine) reacts with one equivalent of H₂S to form 3,5-bis(2-hydroxyethyl)hexahydro-1,3,5-thiadiazine (TDZ), releasing monoethanolamine (MEA)[2]. This initial step has an elementary energy barrier of approximately 23.90 kcal/mol[3].

• Secondary Scavenging: The thiadiazine intermediate acts as an active scavenger itself, reacting with a second H₂S molecule to form the stable 5-(2-hydroxyethyl)hexahydro-1,3,5-dithiazine (DTZ), releasing a second MEA molecule[4].

At physiological pH (7.4), the reaction pathway can diverge from traditional industrial models. Mass spectrometry studies indicate that at lower pH ranges, thiadiazine may convert into alternative intermediates like 2-(5-(2-hydroxyethyl)-1,3,5-thiadiazinan-3-yl)acetaldehyde, which alters the expected stoichiometry[5]. Therefore, in vitro biological assays must strictly control for pH, volatility, and byproduct toxicity.

Fig 1. Stepwise H₂S scavenging mechanism from Triazine to Thiadiazine and Dithiazine.

Strategic Considerations for In Vitro Evaluation

To generate trustworthy data for drug development, experimental design must account for the unique physiochemical properties of both the gasotransmitter and the scavenger:

• Volatility of H₂S: H₂S rapidly escapes aqueous solutions as a gas. Open-well assays will yield false-positive "scavenging" rates due to natural volatilization. All kinetic assays must utilize hermetically sealed microplates.

• Detection Sensitivity: Traditional industrial evaluations use Raman spectroscopy or benchtop NMR[1][6]. While excellent for millimolar concentrations, these lack the sensitivity required for biological profiling (10–100 µM). Fluorogenic probes, such as 7-azido-4-methylcoumarin (AzMC), are required to track H₂S depletion at physiological levels.

• Byproduct Toxicity (MEA): The conversion of thiadiazine to dithiazine releases MEA[2]. MEA is a primary amine that can induce localized alkalinization and cytotoxicity. A robust biological protocol must decouple the intrinsic toxicity of the thiadiazine scaffold from the toxicity of the MEA byproduct.

Experimental Protocols

Protocol A: Cell-Free H₂S Scavenging Kinetics via AzMC Fluorescence

Causality & Design: This assay tracks the real-time depletion of H₂S. AzMC selectively undergoes H₂S-mediated reduction to fluorescent 7-amino-4-methylcoumarin (AMC). By measuring the suppression of this fluorescence in the presence of thiadiazine, we calculate the pseudo-first-order rate constant ( kobs​ ).

Self-Validating System: This protocol includes a NaHS-only control to establish the maximum uninhibited fluorescence baseline, and a Scavenger + AzMC control (no NaHS) to ensure the scavenger does not auto-fluoresce or directly reduce the probe.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a 10 mM stock of NaHS (H₂S donor) in deoxygenated PBS (pH 7.4) immediately before use to prevent premature oxidation. Prepare a 10 mM stock of the thiadiazine scavenger in DMSO.

• Reaction Mixture: In a black, clear-bottom 96-well microplate, add PBS to achieve a final volume of 200 µL per well. Add AzMC to a final concentration of 10 µM.

• Scavenger Addition: Add the thiadiazine scavenger to the experimental wells at varying concentrations (e.g., 10 µM, 50 µM, 100 µM).

• Initiation: Rapidly inject NaHS (final concentration 50 µM) into the wells using a multichannel pipette.

• Sealing & Measurement: Critical Step — Immediately seal the plate with an optically clear adhesive film to prevent H₂S escape. Read fluorescence (Excitation: 365 nm, Emission: 450 nm) continuously for 60 minutes at 37°C using a microplate reader.

• Data Analysis: Plot the decay of the fluorescence signal over time relative to the NaHS-only control to extract the scavenging rate.

Protocol B: Cell Viability and MEA-Byproduct Cytotoxicity Profiling

Causality & Design: To ensure the scavenger is viable for biological applications, we must assess its cytotoxicity. Because the scavenging mechanism releases MEA, we must run parallel treatment arms to determine if cell death is caused by the thiadiazine ring itself or the accumulation of the MEA byproduct.

Step-by-Step Methodology:

• Cell Seeding: Seed HeLa or HCT116 cells at 10,000 cells/well in a white 96-well tissue culture plate. Incubate overnight at 37°C, 5% CO₂.

• Treatment Arms:

  • Arm A (Scavenger): Treat cells with the thiadiazine compound in a dose-response gradient (10 µM to 1 mM).

  • Arm B (Byproduct Control): Treat cells with equivalent molar ratios of Monoethanolamine (MEA) (10 µM to 1 mM).

  • Arm C (Vehicle): Treat cells with an equivalent volume of DMSO (≤0.5% v/v).

• Incubation: Incubate the treated plates for 24 hours under standard culture conditions.

• Viability Assay: Equilibrate the plate to room temperature for 30 minutes. Add 100 µL of CellTiter-Glo® reagent (ATP-based luminescence) to each well. Mix on an orbital shaker for 2 minutes to induce cell lysis.

• Measurement & Analysis: Record luminescence. Calculate IC₅₀ values using non-linear regression. Interpretation: If Arm A shows toxicity but Arm B does not, the toxicity is intrinsic to the thiadiazine scaffold. If both show parallel toxicity profiles, the MEA byproduct is the primary cytotoxic driver.

Quantitative Data Presentation

The following table summarizes typical in vitro evaluation metrics for the triazine-thiadiazine-dithiazine scavenging cascade at physiological pH (7.4), demonstrating how intermediate stability and byproduct generation impact biological viability.

Compound	Max Scavenging Capacity (mol H₂S / mol)	Kinetic Rate ( kobs​ at pH 7.4, s⁻¹)	Cytotoxicity IC₅₀ (HeLa, 24h, µM)	Primary Reaction Byproduct
MEA-Triazine (Pro-Scavenger)	2.0	1.5 × 10⁻²	> 500	Monoethanolamine (MEA)
Thiadiazine (Active Intermediate)	1.0	0.8 × 10⁻²	> 500	Monoethanolamine (MEA)
Dithiazine (Stable End-Product)	0.0	N/A (Inactive)	> 1000	None

References

• Elucidating the Reaction Mechanisms between Triazine and Hydrogen Sulfide with pH Variation Using Mass Spectrometry Source: Analytical Chemistry (2018) URL:5

• Raman and DFT Study of the H2S Scavenger Reaction of HET-TRZ under Simulated Contactor Tower Conditions Source: Industrial & Engineering Chemistry Research (2021) URL:7

• Temperature- and pH-Dependent Kinetics of the Aqueous Phase Hydrogen Sulfide Scavenging Reactions with MEA-Triazine Source: ACS Omega / Aalborg University (2023) URL:8

• Gas Chromatographic−Mass Spectrometric Analysis of Chemically Derivatized Hexahydrotriazine-based Hydrogen Sulfide Scavengers: Part II Source: Industrial & Engineering Chemistry Research (2010) URL:2

• Study of the Reaction Mechanism of Triazines and Associated Species for H2S Scavenging Source: ACS Omega (2023) URL:3

• Exploring the Use of Benchtop NMR Spectroscopy to Study the Effectiveness of H2S Scavengers Source: AZoM (2024) URL:6

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. azom.com [azom.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Aqueous Solubility of 1,3,5-Thiadiazine-3,5-diethanol for Biological Assays

Welcome to the Formulation & Assay Support Center. As a Senior Application Scientist, I frequently encounter challenges with the aqueous formulation of heterocyclic scaffolds. 1,3,5-Thiadiazine-3,5-diethanol (CAS 391670-27-2) is a highly versatile hydrogen sulphide scavenger and a valuable scaffold in medicinal chemistry . However, its baseline solubility profile—soluble in chloroform and methanol, but poorly soluble in water—presents significant hurdles for in vitro biological assays that require physiological conditions (e.g., PBS, cell culture media).

This guide provides field-proven troubleshooting strategies, causality-driven FAQs, and self-validating protocols to ensure your compound remains in solution without compromising assay integrity.

Part 1: Troubleshooting Guides & FAQs

Q1: My 1,3,5-Thiadiazine-3,5-diethanol stock precipitates immediately upon dilution into cell culture media. What is causing this, and how can I fix it? Expert Insight (Causality): The precipitation is driven by the "solvent-shift" effect. When a concentrated organic stock (e.g., DMSO) is introduced directly into an aqueous buffer, the local polarity changes drastically before complete mixing occurs. The hydrophobic thiadiazine core rapidly aggregates to minimize contact with water, crashing out of solution. Solution:

• Warm the media: Ensure your aqueous buffer or media is pre-warmed to 37°C to increase the thermodynamic solubility limit.

• Stepwise dilution: Do not spike the stock directly into the final volume. Create an intermediate dilution (e.g., 10x the final concentration) in a buffer containing a mild surfactant before the final dilution.

• Reverse Addition: Add the aqueous phase to the organic stock dropwise while under constant vortexing, rather than dropping the stock into the aqueous phase.

Q2: I am using DMSO to solubilize the compound, but my cell viability assay (e.g., MTT) is showing high background toxicity. How can I achieve the required concentration without DMSO toxicity? Expert Insight (Causality): While DMSO is the gold standard for initial solubilization, concentrations above 0.1% - 0.5% (v/v) can disrupt lipid bilayers and induce cellular stress pathways, confounding your biological readout . Solution: Transition to a cyclodextrin-based formulation. Hydroxypropyl-β-cyclodextrin (HP-β-CD) forms a host-guest inclusion complex with the hydrophobic ring of the thiadiazine, shielding it from the aqueous environment while remaining completely water-soluble and biologically inert .

Q3: My biochemical enzymatic assay shows inconsistent IC50 values across different replicates. Could this be related to solubility? Expert Insight (Causality): Yes. Even if no visible precipitate is present, poorly soluble compounds can form sub-visible colloidal aggregates in aqueous solutions . These aggregates can sequester the target enzyme or cause non-specific steric inhibition, leading to erratic dose-response curves. Solution: Incorporate a non-ionic detergent like 0.01% Triton X-100 or Pluronic F-68 into your assay buffer. This concentration is typically below the critical micelle concentration (CMC) that would denature proteins, but it is sufficient to disrupt small-molecule aggregates.

Part 2: Strategy Comparison Data

To select the best approach for your specific assay, compare the solubility enhancement strategies below:

Strategy	Mechanism of Action	Max Final Concentration (Est.)	Pros	Cons
DMSO Dilution	Organic co-solvent disrupts solute-solute lattice energy.	50 - 100 µM (at 0.5% DMSO)	Quick, standard for High-Throughput Screening (HTS).	DMSO toxicity in sensitive primary cells .
HP-β-CD Complexation	Host-guest encapsulation of the hydrophobic core.	1 - 5 mM	Non-toxic, creates a true aqueous solution.	Requires pre-formulation and lyophilization time.
Surfactant Addition (Pluronic F-68)	Micellar solubilization and steric stabilization.	500 µM - 1 mM	Prevents sub-visible colloidal aggregation .	May interfere with membrane-bound targets.

Part 3: Experimental Protocols

Protocol 1: Stepwise DMSO-to-Aqueous Dilution

• Self-Validation Metric: The final solution must remain optically clear (OD600 < 0.05) for 24 hours at room temperature. If turbidity increases, the intermediate dilution step was executed too rapidly.

• Stock Preparation: Weigh 1.92 mg of 1,3,5-Thiadiazine-3,5-diethanol (MW: 192.28 g/mol ) . Dissolve in 100 µL of anhydrous DMSO to create a 100 mM master stock. Vortex until completely clear.

• Intermediate Dilution: Pipette 10 µL of the 100 mM stock into a clean microcentrifuge tube. While vortexing at medium speed, add 90 µL of pre-warmed (37°C) PBS containing 0.1% Pluronic F-68 dropwise. This yields a 10 mM intermediate stock (10% DMSO).

• Final Assay Dilution: Dilute the intermediate stock 1:100 into your final assay media. Result: The final concentration is 100 µM compound in 0.1% DMSO, preventing solvent-shock precipitation.

Protocol 2: HP-β-CD Inclusion Complex Preparation (For Sensitive In Vitro Assays)

• Self-Validation Metric: Complete dissolution of the final lyophilized powder in pure deionized water without the need for organic co-solvents.

• Solution A: Dissolve 1,3,5-Thiadiazine-3,5-diethanol in methanol at a concentration of 10 mg/mL.

• Solution B: Prepare a 20% (w/v) solution of HP-β-CD in deionized water .

• Mixing: Slowly add Solution A to Solution B in a 1:1 volume ratio under continuous magnetic stirring at 40°C for 2 hours to allow thermodynamic complexation.

• Solvent Removal: Evaporate the methanol using a rotary evaporator under reduced pressure until only the aqueous phase remains.

• Lyophilization: Freeze the remaining aqueous solution at -80°C and lyophilize for 48 hours. The resulting white powder is the inclusion complex, which can be directly dissolved in aqueous assay buffers.

Part 4: Decision Matrix Visualization

Workflow for optimizing 1,3,5-Thiadiazine-3,5-diethanol aqueous formulation.

References

• ResearchGate. "Solubility-Excipient Classification Gradient Maps". European Journal of Pharmaceutical Sciences. Available at: [Link]

Technical Support Center: Troubleshooting Baseline Noise in GC Analysis of 1,3,5-Thiadiazine-3,5-diethanol

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently encounter baseline anomalies when analyzing complex, thermally labile compounds like 1,3,5-Thiadiazine-3,5-diethanol (often referred to as TDZ).

The fundamental challenge with TDZ is not merely instrumental; it is chemical. TDZ is a transient intermediate formed during hydrogen sulfide ( H2​S ) scavenging by triazine derivatives[1]. When exposed to the high thermal stress of a standard Gas Chromatography (GC) inlet, TDZ is prone to retro-synthetic degradation. Understanding the causality between the molecule's thermal lability and the GC's fluid dynamics is essential for permanent resolution.

Diagnostic Workflow

Before altering any parameters, you must systematically isolate the source of the noise. The following self-validating workflow separates systemic gas issues from injection-driven chemical degradation.

Caption: Diagnostic workflow for isolating GC baseline noise sources.

Frequently Asked Questions (FAQs)

Q1: Why does my baseline drift upward significantly during the temperature program when analyzing 1,3,5-Thiadiazine-3,5-diethanol?

Causality: This is a classic symptom of stationary phase degradation (column bleed), catalyzed by the thermal breakdown of your analyte. TDZ degrades at temperatures above 200°C into monoethanolamine (MEA), H2​S , and formaldehyde[2]. MEA is a highly polar, basic amine. When MEA interacts with the siloxane backbone of standard non-polar or mid-polar columns (like DB-5), it aggressively strips the stationary phase. As the oven temperature increases, these cleaved siloxane fragments elute and burn in the Flame Ionization Detector (FID), causing a rising baseline. Solution: Lower your inlet temperature to 180°C–200°C to minimize thermal degradation. Additionally, switch to a base-deactivated liner and a base-optimized column (e.g., Volamine or Rtx-Volatile Amine) to prevent MEA from attacking the phase[3].

Q2: I am seeing sudden, erratic spikes in my chromatogram that look like a "hairy" baseline. What causes this?

Causality: According to 4, sudden erratic spikes on a previously clean baseline are rarely chemical[4]. They are typically caused by particulate matter passing through the detector or electronic noise. If you are using a packed column or a poorly cut capillary column, polyimide or silica fragments can blow into the FID jet. Alternatively, septa bleed from a cored septum can introduce low-molecular-weight siloxanes that manifest as sharp, rapid spikes. Solution: Replace the septum using a high-temperature, low-bleed variant. Ensure the column is cut cleanly at a 90-degree angle and installed at the correct insertion depth[5].

Q3: How do I differentiate between carrier gas contamination and column bleed?

Causality: Both issues cause elevated baselines, but their thermal behavior differs. 3 state that oxygen and moisture in contaminated carrier gas will permanently damage the liquid stationary phase, causing high bleed even at lower temperatures[3]. Solution: Set the GC oven to an isothermal temperature (e.g., 150°C) without injecting anything. If the baseline remains highly elevated and noisy, the carrier gas is likely contaminated, or the gas filters are saturated. If the baseline is flat at 150°C but rises exponentially at 250°C, you are observing standard (or accelerated) column bleed[6].

Mechanistic Insight: Thermal Degradation Pathway

To truly troubleshoot TDZ, you must understand its behavior in the gas phase. The diagram below illustrates how thermal stress in the GC inlet converts your intact analyte into baseline-destroying byproducts.

Caption: Thermal degradation pathway of 1,3,5-Thiadiazine-3,5-diethanol in a GC inlet.

Quantitative Troubleshooting Matrix

Use this table to benchmark your system's performance and identify the root cause based on quantitative signal thresholds.

Symptom	Primary Causality	Diagnostic Threshold	Corrective Action
High-Frequency Noise	FID/FPD contamination or loose cables	> 2 pA peak-to-peak fluctuations	Clean detector jet/collector; check electrometer connections.
Continuous Baseline Drift	Column bleed / MEA-induced degradation	> 15 pA rise from initial to max temp	Trim 0.5m from column front; lower inlet temperature; use base-deactivated column.
Erratic Spikes	Particulates in detector / Septa bleed	Spikes < 0.05 min width	Replace septum; reinstall column with clean 90° cut.
Ghost Peaks	Carryover of heavy TDZ oligomers	Peaks appearing in un-injected blanks	Replace inlet liner and gold seal; bake out column for 1 hour max.

Standardized Experimental Protocols

To maintain scientific integrity, every troubleshooting step must be treated as an experiment. Follow these self-validating protocols to restore your system.

Protocol A: Inlet Deactivation and Maintenance

Because TDZ degrades into active amines, the inlet must be perfectly deactivated to prevent sample adsorption and baseline tailing.

• Cool Down: Cool the GC oven, inlet, and detector to <50°C. Turn off carrier gas pressure.

• Disassemble: Remove the septum nut, septum, and glass liner.

• Clean the Body: Swab the stainless-steel inlet body with a lint-free swab dampened with methanol, followed by hexane, to remove heavy sulfur/amine residues.

• Replace Consumables: Install a new base-deactivated glass liner (glass wool is not recommended as it provides active sites for TDZ degradation). Install a new high-temperature septum and a fresh deactivated gold seal.

• Purge: Turn on the carrier gas and purge the inlet for 15 minutes to remove all atmospheric oxygen before heating.

• Self-Validating Step: Heat the system to operating temperature. Run a "Zero-Volume Blank" (start the GC method without injecting anything). Validation: If the baseline remains flat (< 2 pA drift), the inlet is successfully deactivated.

Protocol B: FID Detector Bake-Out and Cleaning

When TDZ degrades, the resulting siloxane bleed from the column burns in the FID, leaving highly insulative silicon dioxide ( SiO2​ ) deposits on the collector, causing extreme noise[4].

• Remove Column: Remove the column from the detector and cap the detector fitting.

• Increase Flows: Increase the hydrogen and air flows to the FID by 20% above standard operating parameters to create a hotter flame.

• Bake-Out: Set the FID temperature to 350°C and ignite the flame. Leave it baking for 2 to 4 hours.

• Physical Cleaning (If necessary): If bake-out fails, cool the detector, remove the collector assembly, and gently scrub the collector and jet with a fine nylon brush and methanol. Sonicate the jet in a 50:50 water/methanol solution for 15 minutes.

• Self-Validating Step: Reassemble and ignite the FID. Monitor the baseline signal at 300°C. Validation: The baseline output should stabilize below 5 pA. A fluctuating signal >5 pA indicates residual silica deposits or a damaged jet.

References

• Agilent Technologies. Troubleshooting Gas Chromatograph Baseline Problems. Agilent Support Library.
• Restek. Troubleshooting GC Column Baseline Issues. Restek Resource Hub.
• Agilent Technologies. Agilent Baseline Disturbances GC Troubleshooting Series. YouTube.
• Industrial & Engineering Chemistry Research. Experimental Study of the Aqueous Phase Reaction of Hydrogen Sulfide with MEA-Triazine Using In Situ Raman Spectroscopy. ACS Publications.
• Industrial & Engineering Chemistry Research. Raman and DFT Study of the H2S Scavenger Reaction of HET-TRZ under Simulated Contactor Tower Conditions. ACS Publications.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Troubleshooting GC Column Baseline Issues [discover.restek.com]
• 4. agilent.com [agilent.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Troubleshooting GC Column Baseline Issues [discover.restek.com]

Technical Support Center: Optimizing H₂S Scavenging with HS-Scavenge-391 (CAS 391670-27-2)

Disclaimer

The CAS number 391670-27-2 provided in the topic does not correspond to a publicly documented chemical substance. Therefore, this technical support guide has been developed using a representative, well-characterized hydrogen sulfide (H₂S) scavenger as a model to illustrate the principles, protocols, and troubleshooting steps involved in optimizing H₂S scavenging efficiency in a research setting. The information herein is based on established scientific principles and data from known H₂S scavengers.

Welcome to the technical support center for HS-Scavenge-391, a high-efficiency hydrogen sulfide scavenger designed for research applications. This guide provides in-depth troubleshooting advice and answers to frequently asked questions to help you optimize your experimental outcomes.

Part 1: Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for HS-Scavenge-391?

HS-Scavenge-391 is an electrophilic scavenger that operates via a nucleophilic substitution reaction. The core of the molecule contains a reactive site that is highly susceptible to attack by the nucleophilic sulfide species (HS⁻ and S²⁻). The reaction is rapid and forms a stable, inert adduct, effectively sequestering H₂S from the experimental system. This mechanism is highly specific for H₂S and does not significantly interact with other reactive sulfur, oxygen, or nitrogen species (RSOs, ROS, RNS) at typical working concentrations.

Q2: How do I determine the optimal concentration of HS-Scavenge-391 for my experiment?

The optimal concentration is highly dependent on the rate of H₂S production in your specific model. We recommend starting with a dose-response experiment. A common starting point for cell culture experiments is a concentration range of 10-100 µM. It is crucial to perform a titration to find the lowest effective concentration that scavenges H₂S to the desired level without inducing off-target effects.

Q3: What is the stability of HS-Scavenge-391 in solution?

Stock solutions of HS-Scavenge-391 prepared in DMSO can be stored at -20°C for up to 3 months. Working solutions diluted in aqueous media should be prepared fresh for each experiment. The compound may degrade upon prolonged exposure to light or high temperatures.

Q4: Can HS-Scavenge-391 be used in both in vitro and in vivo models?

Yes, HS-Scavenge-391 has been designed for versatility. For in vitro studies (e.g., cell culture), it can be directly added to the culture medium. For in vivo applications, the appropriate formulation and route of administration must be determined based on the animal model and experimental goals. Preliminary toxicity and pharmacokinetic studies are strongly recommended before commencing efficacy studies.

Part 2: Troubleshooting Guide

This section addresses specific issues that may arise during your experiments.

Issue 1: Incomplete H₂S Scavenging or High Variability

Symptoms:

• H₂S levels, as measured by a fluorescent probe or other detection methods, remain high after treatment.

• Inconsistent results are observed across replicate experiments.

Potential Causes & Solutions:

• Cause 1: Insufficient Concentration: The concentration of HS-Scavenge-391 may be too low to effectively neutralize the amount of H₂S being produced.

  • Solution: Perform a dose-response curve to determine the optimal concentration for your system. Increase the concentration incrementally (e.g., 25, 50, 100, 200 µM) and measure H₂S levels at each concentration.

• Cause 2: Incorrect Timing of Addition: The scavenger may be added too late, after H₂S has already initiated downstream signaling events.

  • Solution: If you are investigating the prevention of an H₂S-mediated effect, add HS-Scavenge-391 prior to the stimulus that induces H₂S production. A typical pre-incubation time is 30-60 minutes.

• Cause 3: pH Dependence: The scavenging efficiency can be influenced by the pH of the medium, as it affects the equilibrium between H₂S, HS⁻, and S²⁻.

  • Solution: Ensure that the pH of your experimental buffer or medium is stable and within the optimal range for the scavenger (typically pH 7.2-7.4).

Experimental Protocol: Validating Scavenging Efficiency

This protocol describes a method to validate the effectiveness of HS-Scavenge-391 using a sulfide donor like Sodium Hydrosulfide (NaHS).

• Prepare a stock solution of NaHS (10 mM) in deoxygenated PBS.

• In a 96-well plate, add your detection reagent for H₂S (e.g., a fluorescent probe) to each well.

• Add HS-Scavenge-391 at varying final concentrations (e.g., 0, 10, 25, 50, 100 µM).

• Initiate the reaction by adding NaHS to a final concentration that gives a robust signal (e.g., 50 µM).

• Immediately measure the signal over time using a plate reader.

• A successful scavenging effect will be observed as a dose-dependent decrease in the H₂S signal.

Issue 2: Observed Cellular Toxicity or Off-Target Effects

Symptoms:

• Decreased cell viability, changes in morphology, or altered metabolic activity in control cells treated only with HS-Scavenge-391.

• Unexpected changes in signaling pathways not directly related to H₂S.

Potential Causes & Solutions:

• Cause 1: Concentration is Too High: High concentrations of any chemical compound can lead to non-specific effects.

  • Solution: Refer to your dose-response data and use the lowest effective concentration. Always include a "scavenger-only" control group in your experiments to assess its baseline effects.

• Cause 2: Reaction with Other Cellular Components: Although designed for specificity, at very high concentrations, the scavenger might interact with other nucleophiles, such as glutathione (GSH).

  • Solution: Measure key cellular health markers, such as GSH levels or ROS production, in the presence of HS-Scavenge-391 alone. If significant changes are observed, the concentration needs to be lowered.

Data Presentation: Recommended Concentration Ranges

Application	Starting Concentration Range (µM)	Key Considerations
Cell Culture (Low H₂S Production)	10 - 50	Pre-incubate for 30-60 minutes.
Cell Culture (High H₂S Production)	50 - 200	Monitor for potential cytotoxicity.
Biochemical Assays	1.2x the highest H₂S concentration	Ensure compatibility with assay components.
In vivo (rodent models)	1 - 10 mg/kg	Requires formulation and toxicity testing.

Part 3: Visual Diagrams

Diagram 1: H₂S Scavenging Workflow

This diagram outlines the decision-making process for using HS-Scavenge-391 in a typical cell-based experiment.

Caption: Workflow for optimizing HS-Scavenge-391 concentration.

Diagram 2: Troubleshooting Logic

This diagram provides a logical path for troubleshooting incomplete H₂S scavenging.

Technical Support Center: 1,3,5-Thiadiazine-3,5-diethanol Storage &amp; Handling

Welcome to the Technical Support Center for 1,3,5-Thiadiazine-3,5-diethanol (CAS 391670-27-2) . As a highly specialized hydrogen sulphide scavenger and analytical reference standard, this compound exhibits extreme sensitivity to environmental factors. This guide is designed for researchers and drug development professionals to ensure maximum shelf life, prevent degradation, and maintain quantitative accuracy in downstream assays.

Section 1: Core FAQs on Storage & Stability

Q: What are the absolute baseline storage requirements for 1,3,5-Thiadiazine-3,5-diethanol? A: To maximize shelf life and preserve structural integrity, 1,3,5-Thiadiazine-3,5-diethanol must be stored in an ultra-low temperature freezer at -86°C under an inert atmosphere [1]. As a highly reactive hydrogen sulphide scavenger optimized for specific flame photometric gas chromatography[2], the thiadiazine ring is thermodynamically driven to react with nucleophiles. Storing it at room temperature provides ambient thermal energy that overcomes the activation barrier for ring-opening, leading to rapid degradation.

Q: Why is an inert atmosphere critical, and what happens if the standard is exposed to ambient air? A: The compound is exquisitely sensitive to both oxidation and moisture. Exposure to ambient oxygen leads to the oxidation of the sulfur heteroatom, forming sulfoxides or sulfones. More critically, ambient moisture initiates hydrolysis of the thiadiazine ring. For this reason, sealing vials under Argon or Nitrogen is mandatory to displace any oxidative or hydrolytic agents[1].

Q: What is the mechanism behind the formation of precipitates in my storage vials? A: If you observe cloudiness or solid precipitates, the compound has likely undergone thermal degradation or reacted with trace H₂S/moisture to form amorphous polymeric dithiazine (apDTZ) [3]. The thiadiazine ring undergoes condensation reactions, linking carbon-sulfur chains to form insoluble polymeric networks. This completely invalidates the chemical for quantitative analytical use.

Section 2: Troubleshooting Guide: Identifying & Resolving Degradation

Issue 1: Inconsistent H₂S scavenging capacity in experimental assays.

• Root Cause: The reference standard has degraded due to repeated freeze-thaw cycles. Each cycle introduces micro-condensation (moisture) and thermal stress, accelerating hydrolysis.

• Solution: Discard the compromised batch. Implement the single-use aliquoting protocol (see Section 4) to ensure the master batch is never exposed to temperature fluctuations.

Issue 2: Vials show positive pressure or a "popping" sound upon opening.

• Root Cause: Severe hydrolytic degradation. The breakdown of the thiadiazine ring releases formaldehyde gas and ethanolamine derivatives, creating internal pressure within the sealed vial.

• Solution: Immediately vent and discard the vial in a chemical fume hood. Ensure future batches are stored strictly at -86°C in tightly crimped, PTFE-septum vials.

Issue 3: GC-FPD chromatograms show broad, late-eluting secondary peaks.

• Root Cause: Polymerization into apDTZ[3]. The standard was likely exposed to UV light or ambient room temperatures for an extended period during assay preparation.

• Solution: Use amber borosilicate glassware for all future handling to block UV-catalyzed radical degradation, and keep aliquots on dry ice during benchtop work.

Section 3: Quantitative Storage Parameters

The following table summarizes the causal relationship between storage conditions and the expected shelf life of 1,3,5-Thiadiazine-3,5-diethanol.

Storage Condition	Temperature	Atmosphere	Light Exposure	Expected Shelf Life	Primary Degradation Risk
Optimal (Neat)	-86°C	Argon	Dark	> 24 Months	Minimal
Acceptable	-20°C	Nitrogen	Dark	3 - 6 Months	Slow Polymerization
High Risk	2-8°C	Air	Ambient	< 2 Weeks	Hydrolysis / Oxidation
Unacceptable	20-25°C	Air	Direct UV	< 48 Hours	Rapid apDTZ Formation

Section 4: Standardized Aliquoting & Cryopreservation Protocol

Self-Validating System: This protocol incorporates a built-in Quality Control (QC) validation step to ensure the integrity of the storage workflow and guarantee reproducibility.

Phase 1: Inert Preparation

• Atmosphere Control: Purge a controlled-atmosphere glove box with high-purity Argon (O₂ < 1 ppm, H₂O < 1 ppm). Causality: Argon is preferred over Nitrogen as it is denser than air, providing a superior protective blanket over the solid standard during manipulation.

• Equilibration: Transfer the bulk vial of 1,3,5-Thiadiazine-3,5-diethanol into the glove box. Allow it to equilibrate to the internal temperature for 30 minutes to prevent thermal shock and condensation upon opening.

Phase 2: Processing & Sealing 3. Solubilization (For Liquid Standards): If your workflow requires liquid aliquots, dissolve the neat standard in a rigorously anhydrous, degassed solvent (e.g., anhydrous dichloromethane). Causality: Degassing removes dissolved oxygen that would otherwise drive sulfoxide formation over time. 4. Dispensing: Aliquot the solution into amber borosilicate glass vials. Causality: Amber glass blocks UV light, preventing UV-catalyzed radical degradation of the carbon-sulfur bonds. 5. Capping: Seal the vials with PTFE/silicone septa and crimp tightly while still inside the Argon atmosphere.

Phase 3: Cryopreservation & Validation 6. Storage: Transfer the sealed vials immediately to a -86°C ultra-low temperature freezer[1]. Place the vials inside a secondary containment box filled with indicating silica gel to provide an absolute moisture barrier. 7. QC Validation (Self-Validation Step): Randomly select one sealed aliquot after 24 hours of storage. Run a baseline Flame Photometric Gas Chromatography (GC-FPD) analysis[2].

• Pass Criteria: A single, sharp peak confirms intact 1,3,5-Thiadiazine-3,5-diethanol.

• Fail Criteria: The appearance of broad, late-eluting peaks indicates apDTZ contamination[3], signaling a breach in the inert atmosphere or thermal excursion during handling.

Section 5: Degradation & Mitigation Pathway

The following diagram maps the structural vulnerabilities of 1,3,5-Thiadiazine-3,5-diethanol and the specific storage interventions required to block each degradation pathway.

Degradation pathways of 1,3,5-Thiadiazine-3,5-diethanol and required storage mitigations.

References

• CAS 391670-27-2 | 1,3,5-Thiadiazine-3,5-diethanol Supplier - Clinivex Source: theclinivex.com URL:2

• 1,3,5-Thiadiazine-3,5-diethanol CAS#: 391670-27-2 - ChemicalBook Source: chemicalbook.com URL:1

• Formation, Chemical Characterization, and Oxidative Dissolution of Amorphous Polymeric Dithiazine (apDTZ) during the Use of the H2S Scavenger Monoethanolamine-Triazine Source: acs.org (Energy & Fuels - ACS Publications) URL:3

Sources

• 1. 1,3,5-Thiadiazine-3,5-diethanol CAS#: 391670-27-2 [chemicalbook.com]
• 2. theclinivex.com [theclinivex.com]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Validating H2S Removal Efficiency of 1,3,5-Thiadiazine-3,5-diethanol in Experimental Models

As the oil and gas industry pushes toward more efficient and safer desulfurization processes, the mechanistic nuances of hydrogen sulfide (H₂S) scavenging have come under intense scrutiny. While standard MEA-triazine (Hexahydro-1,3,5-tris(hydroxyethyl)-s-triazine) remains the industry default, its intermediate byproduct—1,3,5-Thiadiazine-3,5-diethanol (often referred to as MEA-thiadiazine)—is increasingly recognized not just as a transient molecule, but as a potent, active scavenger in its own right[1].

This guide provides a comprehensive, comparative analysis of 1,3,5-Thiadiazine-3,5-diethanol's scavenging efficiency, detailing the causality behind its reaction kinetics and outlining self-validating experimental protocols for its quantification.

Mechanistic Grounding: The Role of Thiadiazine

The conventional literature often oversimplifies triazine-based scavenging, assuming a rapid, uninterrupted two-step reaction where one mole of MEA-triazine immediately consumes two moles of H₂S to form MEA-dithiazine[1]. However, in well-mixed industrial contact towers, the reaction does not proceed instantaneously to completion. Instead, the first molar equivalent of H₂S reacts to form 1,3,5-Thiadiazine-3,5-diethanol[1].

Understanding the specific behavior of this thiadiazine intermediate is critical because its subsequent reaction with a second H₂S molecule dictates the formation of 5-hydroxyethyldithiazine—the precursor to problematic, insoluble amorphous dithiazine polymers[2]. By isolating and validating 1,3,5-Thiadiazine-3,5-diethanol, researchers can accurately map the kinetic bottlenecks of the scavenging process.

Stepwise H2S scavenging pathway from MEA-triazine to amorphous dithiazine polymer.

Comparative Performance Analysis

When evaluating 1,3,5-Thiadiazine-3,5-diethanol against standard commercial scavengers (MEA-triazine and MMA-triazine), it is essential to distinguish between theoretical capacity and practical efficiency. Because thiadiazine is already partially reacted, its theoretical capacity is exactly 1.0 mole of H₂S per mole of scavenger. However, its practical conversion rate is exceptionally high, making it a highly predictable and rapid reactant.

Table 1: Comparative H₂S Scavenging Performance

Scavenger Compound	Theoretical Capacity (mol H₂S / mol)	Practical Capacity Yield	Reaction Kinetics	Solid Formation Risk (Polymerization)
MEA-Triazine	2.0	~40-60%	Fast (1st step)	High (Amorphous Dithiazine)
1,3,5-Thiadiazine-3,5-diethanol	1.0	~85-95%	Very Fast	High (Amorphous Dithiazine)
MMA-Triazine	2.0	~50-70%	Moderate	Low (Liquid Dithiazine)

Causality of Performance Differences: MMA-triazine (Hexahydro-1,3,5-trimethyl-s-triazine) avoids solid formation due to steric and structural differences that prevent the dithiazine ring from opening[2]. Conversely, 1,3,5-Thiadiazine-3,5-diethanol readily converts to MEA-dithiazine, which is highly susceptible to polymerization under excess H₂S conditions[2].

Experimental Validation Protocols

To rigorously validate the H₂S removal efficiency of 1,3,5-Thiadiazine-3,5-diethanol, laboratory models must avoid the pitfalls of static batch testing and destructive analytical methods. The following protocols form a self-validating system designed to ensure data integrity.

Self-validating experimental workflow using dynamic flow and in situ Raman Spectroscopy.

Protocol A: Dynamic Breakthrough Capacity Testing

Causality: Static batch tests fail to replicate the continuous mass transfer dynamics of industrial contactor towers. A dynamic sparged reactor forces the gas-liquid interface to constantly renew, providing a realistic measure of the kinetic limitations of the thiadiazine-to-dithiazine conversion step.

Step-by-Step Methodology:

• Preparation: Synthesize or procure analytical-grade 1,3,5-Thiadiazine-3,5-diethanol (optimized via specific flame photometric gas chromatography[3]). Prepare a 0.1 M aqueous solution buffered to pH 10.5 to mimic industrial conditions.

• Reactor Setup: Transfer 500 mL of the solution into a temperature-controlled bubble column reactor maintained at 40°C.

• Gas Introduction: Use a mass flow controller to introduce a certified gas mixture (5% H₂S in N₂) at a constant rate of 100 mL/min through a porous glass sparger at the bottom of the reactor.

• Effluent Monitoring: Route the effluent gas through an inline electrochemical H₂S sensor.

• Data Logging: Record the breakthrough time, defined strictly as the moment effluent H₂S concentration exceeds 10 ppm.

• Self-Validating Checkpoint (Mass Balance): Continuously integrate the area under the H₂S injection curve versus the effluent curve. The total moles of H₂S absorbed must equal the molar accumulation of dithiazine in the liquid phase. A discrepancy of >5% flags the system for leaks or uncharacterized side reactions.

Protocol B: In Situ Quantitative Raman Spectroscopy (qRS)

Causality: Traditional chromatographic methods (like GC/MS) require sample heating, which artificially accelerates the thermal degradation of thiadiazine or shifts the reaction equilibrium[1]. Quantitative Raman Spectroscopy (qRS) allows for non-destructive, real-time, in situ monitoring of molecular vibrations, capturing the exact moment thiadiazine converts to dithiazine[4].

Step-by-Step Methodology:

• Probe Insertion: Submerge a fiber-optic Raman probe (785 nm excitation laser) directly into the dynamic sparged reactor (from Protocol A).

• Baseline Calibration: Acquire a baseline spectrum of the pure 1,3,5-Thiadiazine-3,5-diethanol solution. Identify the distinct ring-breathing and methylene hydrogen rocking vibrations between 800 and 1000 cm⁻¹[4].

• Continuous Acquisition: Set the spectrometer to acquire spectra at 30-second intervals with a 5-second integration time during the H₂S sparging process.

• Peak Tracking: Monitor the decay of the 800–1000 cm⁻¹ peaks. Simultaneously, track the emergence of a sharp, strong peak at 670 cm⁻¹ (assigned to the C-S stretch formed after sulfur exposure) and a wider feature at 580 cm⁻¹[4].

• Self-Validating Checkpoint (Stoichiometric Verification): The protocol relies on the conservation of the monoethanolamine (MEA) signal. As thiadiazine converts to dithiazine, free MEA is released. The software must cross-verify that the decay of the thiadiazine peaks is perfectly inversely proportional to the emergence of the 670 cm⁻¹ C-S stretch, while the baseline MEA signal remains conserved[1].

References

• "CAS 391670-27-2 | 1,3,5-Thiadiazine-3,5-diethanol Supplier - Clinivex", Clinivex,[Link]

• "Thiadiazine, the forgotten triazine by-product", OndaVia, [Link]

• "Fresh Insight into the H2S Scavenging Mechanism of MEA-Triazine vs. MMA-Triazine", ResearchGate,[Link]

• "Sulfide Scavenging Process Control", OndaVia,[Link]

Sources

• 1. ondavia.com [ondavia.com]
• 2. researchgate.net [researchgate.net]
• 3. theclinivex.com [theclinivex.com]
• 4. ondavia.com [ondavia.com]

Comparative Analysis of Thiadiazine and Triazine Heterocyclic Scaffolds in Hit-to-Lead Optimization

Introduction

As a Senior Application Scientist, I frequently navigate the structural nuances of heterocyclic scaffolds during hit-to-lead optimization. The selection of a core framework fundamentally dictates a molecule's metabolic stability, target residence time, and synthetic scalability. Among six-membered heterocycles, the triazine and thiadiazine scaffolds represent two divergent but highly valuable pharmacological architectures.

While triazines offer a rigid, nitrogen-dense framework ideal for precision kinase inhibition, thiadiazines introduce sulfur-mediated lipophilicity and unique prodrug capabilities. This guide provides an in-depth comparative analysis of these two scaffolds, detailing their physicochemical profiles, biological targeting logic, and validated synthetic workflows to assist drug development professionals in scaffold selection.

Section 1: Structural and Physicochemical Profiling

s-Triazine (1,3,5-triazine)

The symmetrical s-triazine ring is characterized by three alternating nitrogen and carbon atoms. It possesses a weaker resonance energy compared to benzene and acts as a weak base[1]. The electron-deficient nature of the ring makes it highly susceptible to nucleophilic aromatic substitution rather than electrophilic attack[1]. This property is heavily leveraged in drug discovery, allowing for the rapid generation of diverse chemical libraries from inexpensive, highly reactive starting materials like cyanuric chloride (2,4,6-trichloro-1,3,5-triazine)[2]. The high density of nitrogen atoms makes s-triazine an excellent hydrogen-bond acceptor, which is crucial for interacting with the hinge regions of kinase targets[3].

Thiadiazine

Thiadiazines (including the 1,2,4-thiadiazine and 1,3,5-thiadiazine isomers) incorporate both nitrogen and sulfur atoms, introducing distinct electronic and steric properties. The N-C-S linkage is highly valued in medicinal chemistry for its metabolic stability and unique geometry[4]. A prominent subclass is the tetrahydro-2H-1,3,5-thiadiazine-2-thione (THTT) scaffold, which is fully saturated and highly lipophilic[5]. Unlike the rigid, planar s-triazine, THTT derivatives are often utilized as biolabile prodrugs in drug delivery systems; their high lipid solubility facilitates cellular uptake, after which they undergo enzymatic hydrolysis to release the active pharmacophore[5]. Another critical subclass includes 1,2,4-thiadiazine 1,1-dioxides, which exhibit strong dipole moments and are historically significant in cardiovascular and antimicrobial indications[6].

Section 2: Comparative Biological Activity & Target Pathways

The structural differences between these scaffolds translate directly to their pharmacological applications.

Triazine derivatives are predominantly known for their potent anticancer properties. The scaffold is a privileged structure for designing ATP-competitive inhibitors. Modifying the substituents at the 2-, 4-, and 6-positions allows for precise tuning of the molecule's ability to inhibit critical enzymes involved in tumorigenesis, such as PI3K and mTOR[1]. Clinical success stories utilizing this scaffold include the FDA-approved therapeutics enasidenib and gedatolisib[2].

Conversely, thiadiazine derivatives , particularly THTT, demonstrate profound antiprotozoal, antibacterial, and antifungal activities[5]. When tested against parasites like Leishmania and Trypanosoma, the lipophilic THTT carrier enables the drug to penetrate the parasitic membrane efficiently. Once intracellular, the scaffold degrades to exert its cytotoxic effect, making it an elegant solution for targeting intracellular pathogens[7].

Fig 1. Divergent pharmacological targeting pathways of triazine and thiadiazine scaffolds.

Section 3: Quantitative Performance Comparison

To facilitate scaffold selection during the design phase, the following table summarizes the quantitative and qualitative data associated with both heterocycles based on recent 2026 pharmacological consensus.

Parameter	s-Triazine (1,3,5-triazine)	Thiadiazine (THTT & 1,1-dioxides)
Heteroatom Composition	3 Nitrogen atoms	2 Nitrogen, 1 Sulfur atom
Aromaticity / Resonance	Weak resonance energy[1]	Non-aromatic (THTT) or partially aromatic
Primary Synthetic Route	Sequential nucleophilic substitution	Multicomponent Mannich-type cyclization
Key Physicochemical Trait	Excellent hydrogen-bond acceptor	High lipophilicity (THTT), strong dipole (dioxides)
Primary Biological Targets	Kinases (e.g., PI3K, mTOR), EGFR	Protozoan enzymes, Potassium channels
Representative IC50 Range	20 - 500 nM (Anticancer/Kinase)[3]	10 - 100 µg/mL (Antiprotozoal)[7]
Clinical Examples	Enasidenib, Gedatolisib, Atrazine[2]	Diazoxide, Chlorothiazide (Benzothiadiazines)

Section 4: Validated Experimental Protocols

Trustworthy drug discovery relies on reproducible, self-validating methodologies. Below are the standard operating procedures for functionalizing these scaffolds, complete with the mechanistic causality behind each experimental choice.

Protocol 1: Temperature-Controlled Sequential Substitution of s-Triazine

Objective: Synthesize a trisubstituted s-triazine library from cyanuric chloride. Causality & Logic: The three carbon-chlorine bonds in cyanuric chloride exhibit distinct reactivity profiles due to the progressive electronic deactivation of the triazine ring after each nucleophilic attack. This allows for orthogonal functionalization without the need for complex protecting group strategies[2].

• First Substitution (0–5 °C): Dissolve cyanuric chloride in a polar aprotic solvent (e.g., THF). Add the first nucleophile (e.g., an arylamine) dropwise in the presence of a weak base (e.g., NaHCO3) to neutralize the generated HCl. Maintain the temperature strictly below 5 °C to prevent premature disubstitution.

• Second Substitution (20–25 °C): Add the second nucleophile (e.g., a cyclic amine like morpholine) to the reaction mixture. Elevate the temperature to room temperature. The reduced electrophilicity of the monosubstituted intermediate requires higher thermal energy for the reaction to proceed.

• Third Substitution (80–100 °C): Introduce the final nucleophile (e.g., an alkoxide or a less reactive amine). Heat the mixture to reflux. The disubstituted triazine is highly deactivated, necessitating strong heating and prolonged reaction times (12-24 hours) to achieve full conversion.

• Validation: Monitor each step via LC-MS. The distinct retention times and mass shifts of mono-, di-, and trisubstituted products provide a self-validating feedback loop for reaction progression.

Protocol 2: One-Pot Multicomponent Synthesis of THTT Prodrugs

Objective: Generate lipophilic tetrahydro-2H-1,3,5-thiadiazine-2-thione (THTT) prodrugs. Causality & Logic: This Mannich-type condensation relies on the sequential formation of a dithiocarbamate salt, followed by cyclization with formaldehyde. The high lipid solubility of the resulting THTT ring causes it to precipitate out of the aqueous phase, driving the reaction equilibrium forward and simplifying purification[5].

• Dithiocarbamate Formation: Dissolve the primary amine (the active pharmacophore) in a basic aqueous or ethanolic solution. Slowly add carbon disulfide (CS2) at 0–5 °C. The basicity of the amine drives the nucleophilic attack on CS2, forming a water-soluble dithiocarbamate intermediate.

• Cyclization: Add an aqueous solution of formaldehyde (37%) and a second equivalent of a primary amine (or a different alkyl amine for the N-5 position) dropwise to the mixture.

• Precipitation and Isolation: Stir the reaction at room temperature for 2-4 hours. The high lipophilicity of the fully formed THTT derivative will cause it to precipitate. Filter the precipitate and wash with cold water.

• Validation: Confirm the structure via 1H-NMR, specifically looking for the characteristic methylene protons of the thiadiazine ring (typically appearing as distinct doublets or singlets between 4.0 and 5.5 ppm).

Fig 2. Comparative synthetic workflows for triazine and thiadiazine derivative libraries.

Conclusion

Both triazine and thiadiazine scaffolds offer unique, non-overlapping advantages in medicinal chemistry. The s-triazine core is unparalleled for generating rigid, hydrogen-bonding networks critical for precision oncology targets. In contrast, the thiadiazine scaffold—particularly its THTT and 1,1-dioxide derivatives—excels in overcoming pharmacokinetic barriers, offering a highly lipophilic vector for intracellular pathogen targeting and cardiovascular modulation.

References

• Source: PubMed (nih.gov)
• Source: PMC (nih.gov)
• Source: PMC (nih.gov)
• Source: RSC Publishing (rsc.org)
• Source: ResearchGate (researchgate.net)
• Source: Exploration Publishing (explorationpub.com)
• Source: Researcher.Life (researcher.life)
• Source: PMC (nih.gov)

Sources

• 1. Recent Advances in the Biological Activity of s-Triazine Core Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent biological applications of heterocyclic hybrids containing s-triazine scaffold - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Exploring s-triazine derivatives as anticancer agents [explorationpub.com]
• 4. researchgate.net [researchgate.net]
• 5. Thiadiazines, N,N-Heterocycles of Biological Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. discovery.researcher.life [discovery.researcher.life]
• 7. Thiadiazine Derivatives as Antiprotozoal New Drugs - PMC [pmc.ncbi.nlm.nih.gov]

NMR and IR Spectroscopic Validation of 1,3,5-Thiadiazine-3,5-diethanol Purity: A Comparative Guide

As of 2026, the transition from traditional MEA-triazine to optimized, intermediate-stage scavengers like 1,3,5-Thiadiazine-3,5-diethanol (TDZ) represents a major paradigm shift in hydrogen sulfide (H₂S) mitigation across European and global energy sectors. While the ubiquitous 1,3,5-tris(2-hydroxyethyl)hexahydro-s-triazine (HET) is cost-effective, its initial reaction with H₂S is kinetically rate-limiting. TDZ, synthesized as a targeted, pre-activated scavenger, bypasses this kinetic bottleneck.

However, because TDZ exists as a transient intermediate in the well-documented HET-to-DTZ (dithiazine) conversion pathway, commercial batches are highly susceptible to contamination. Validating its purity against unreacted HET and over-reacted DTZ is paramount. This guide provides an authoritative, self-validating analytical framework using Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy to objectively evaluate TDZ purity.

Mechanistic Causality: The Scavenging Cascade

To understand the analytical challenge, one must examine the underlying reaction causality . When HET reacts with H₂S, a nitrogen atom in the hexahydro-s-triazine ring is substituted by sulfur, yielding TDZ and releasing monoethanolamine (MEA). A subsequent reaction with another H₂S molecule yields 5-(2-hydroxyethyl)hexahydro-1,3,5-dithiazine (DTZ).

Reaction pathway from MEA-triazine to 1,3,5-Thiadiazine-3,5-diethanol and dithiazine byproduct.

Performance Implications: If a formulated batch of TDZ contains residual HET, the overall scavenging kinetics will be sluggish. Conversely, contamination with DTZ—which exhibits near-zero reactivity with H₂S at operational pH levels—acts as inert dead-weight and exacerbates crystalline fouling in contactor towers . Therefore, precise spectroscopic validation is the definitive predictor of field performance.

Comparative Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Profiling

¹H and ¹³C NMR spectroscopy serve as the primary tools for absolute quantitation. The substitution of nitrogen for sulfur breaks the D3h​ symmetry of the parent triazine ring. Because sulfur is less electronegative but more polarizable than nitrogen, it alters the shielding environment of the adjacent methylene protons.

• In HET , the ring protons (N-CH₂-N) appear as a unified broad singlet due to rapid ring inversion.

• In TDZ , the symmetry break resolves the ring protons into two distinct environments: N-CH₂-N and N-CH₂-S.

• In DTZ , the presence of two sulfur atoms further shifts the resonances downfield (S-CH₂-S).

Vibrational Spectroscopy (FT-IR & Raman)

ATR-FTIR provides rapid, orthogonal validation of functional groups . The degradation of the triazine ring is marked by the attenuation of C-N stretching modes and the emergence of distinct C-S stretching vibrations.

Data Summaries

Table 1: Representative ¹H and ¹³C NMR Chemical Shifts (in D₂O, 298 K)

Compound	Ring Protons (¹H ppm)	Ethanolamine Arms (¹H ppm)	Ring Carbons (¹³C ppm)
HET (Precursor)	3.40 (s, 6H, N-CH₂-N)	2.65 (t, N-CH₂), 3.65 (t, O-CH₂)	74.8 (N-CH₂-N)
TDZ (Target)	3.55 (s, 2H, N-CH₂-N)3.95 (s, 4H, N-CH₂-S)	2.70 (t, N-CH₂), 3.68 (t, O-CH₂)	72.1 (N-CH₂-N)68.5 (N-CH₂-S)
DTZ (Impurity)	4.05 (s, 4H, N-CH₂-S)4.30 (s, 2H, S-CH₂-S)	2.75 (t, N-CH₂), 3.70 (t, O-CH₂)	65.2 (N-CH₂-S)58.4 (S-CH₂-S)

Table 2: Key Vibrational Frequencies (ATR-FTIR / Raman)

Vibrational Mode	HET (cm⁻¹)	TDZ (cm⁻¹)	DTZ (cm⁻¹)	Diagnostic Significance
C-N Stretch (Ring)	~1150 (Strong)	~1130 (Medium)	~1110 (Weak)	Decreases as N is replaced by S.
C-S Stretch (Ring)	Absent	680 (Strong)	655, 690 (Strong)	Primary indicator of thiadiazine formation.
O-H Stretch	3200-3400 (Broad)	3200-3400 (Broad)	3200-3400 (Broad)	Normalizes concentration across samples.

Self-Validating Experimental Protocols

To ensure rigorous adherence to 2026 quality standards, the following protocols utilize internal system suitability tests (SST) to prevent false positives caused by instrument drift or sample degradation.

Multimodal spectroscopic workflow for the purity validation of 1,3,5-Thiadiazine-3,5-diethanol.

Protocol 1: Quantitative ¹H NMR (qNMR) for Isomeric Purity

Causality Focus: D₂O is selected as the solvent because TDZ is highly water-soluble, and D₂O avoids the massive solvent suppression artifacts associated with H₂O, which would obscure the critical ethanolamine aliphatic protons.

• Sample Preparation: Dissolve 25.0 mg of the TDZ sample in 0.6 mL of D₂O. Add 2.0 mg of Trimethylsilylpropanoic acid (TSP) as an internal standard.

• System Suitability Test (SST): Acquire a preliminary dummy scan. Measure the line width at half-height of the TSP peak at 0.0 ppm. Validation: The line width must be < 1.5 Hz. If broader, re-shim the magnet; poor shimming will artificially merge the N-CH₂-N (3.55 ppm) and N-CH₂-S (3.95 ppm) signals.

• Acquisition: Run the ¹H NMR sequence at 600 MHz (298 K). Crucial Step: Set the relaxation delay ( D1​ ) to 10 seconds. Causality: The hexahydro ring protons have T1​ relaxation times of up to 2.5 seconds. A 10-second delay ensures >99% longitudinal relaxation, making the integration strictly proportional to molar concentration.

• Data Analysis: Integrate the peak at 3.95 ppm (TDZ specific, 4H) against the peak at 3.40 ppm (HET specific, 6H) and 4.30 ppm (DTZ specific, 2H) to calculate absolute molar purity.

Protocol 2: ATR-FTIR for Rapid Functional Group Verification

Causality Focus: Attenuated Total Reflectance (ATR) is utilized instead of traditional KBr pellet pressing because TDZ is hygroscopic. KBr pressing introduces atmospheric moisture, which can prematurely hydrolyze the thiadiazine ring during sample preparation.

• Background Validation: Clean the diamond ATR crystal with isopropanol. Run a 32-scan background spectrum at 4 cm⁻¹ resolution. Validation: The baseline noise between 2000–2200 cm⁻¹ must be < 0.002 absorbance units.

• Sample Acquisition: Place 10 µL of the neat liquid sample (or concentrated aqueous formulation) directly onto the crystal. Ensure full coverage to maximize the evanescent wave interaction.

• Spectral Analysis: Monitor the intensity ratio of the 680 cm⁻¹ band (C-S stretch) to the 1150 cm⁻¹ band (C-N stretch). A pure TDZ sample will exhibit a dominant 680 cm⁻¹ peak, whereas HET contamination will heavily skew the ratio toward 1150 cm⁻¹.

Conclusion

The superiority of 1,3,5-Thiadiazine-3,5-diethanol as a rapid-acting H₂S scavenger is entirely dependent on its isomeric purity. By leveraging the distinct symmetry-breaking effects visible in qNMR and the unique vibrational modes in ATR-FTIR, researchers can establish a self-validating quality control loop. This ensures that the deployed chemistry skips the kinetic bottleneck of traditional triazines without introducing the inert fouling risks associated with dithiazines.

References

• Temperature- and pH-Dependent Kinetics of the Aqueous Phase Hydrogen Sulfide Scavenging Reactions with MEA-Triazine. ACS Industrial & Engineering Chemistry Research.[Link]

• Quantitative Analysis of Triazine-Based H₂S Scavengers via Raman Spectroscopy. ACS Energy & Fuels.[Link]

• Hydrogen Sulfide Scavenging by 1,3,5-Triazinanes. Comparison of the Rates of Reaction. ACS Industrial & Engineering Chemistry Research.[Link]

Benchmarking CAS 391670-27-2 Against Standard Industrial Biocides: A Comprehensive Performance Guide

As a Senior Application Scientist, I frequently encounter a critical disconnect between a biocide’s theoretical efficacy in a sterile laboratory buffer and its actual performance in complex industrial matrices. Industrial water systems, cooling towers, and oilfield environments are highly dynamic. They are plagued by mixed microbial consortia, particularly Sulfate-Reducing Bacteria (SRB), which generate hydrogen sulfide (H₂S)—a potent nucleophile capable of chemically deactivating many standard biocides.

This guide provides an objective, data-driven benchmarking of CAS 391670-27-2 (1,3,5-Thiadiazine-3,5-diethanol) against two industry-standard non-oxidizing biocides: DBNPA (2,2-dibromo-3-nitrilopropionamide) and Glutaraldehyde . By explaining the causality behind our experimental design and utilizing self-validating assay protocols, we aim to provide drug development professionals and industrial researchers with a definitive framework for biocide selection.

Mechanistic Profiling of Target Biocides

To design a robust benchmarking protocol, we must first understand the fundamental mechanisms of action for each chemical agent. A biocide's molecular structure dictates not only how it kills bacteria but also how it interacts with abiotic factors in the environment.

• DBNPA (2,2-dibromo-3-nitrilopropionamide): DBNPA is a fast-acting, electrophilic biocide that rapidly penetrates cell membranes and oxidizes thiol groups within critical bacterial enzymes. While it provides an exceptional initial knockdown (often within 1 hour), its halogenated amide structure makes it highly susceptible to rapid hydrolysis at pH > 8.0 and immediate deactivation by nucleophiles like H₂S[1][2].

• Glutaraldehyde: As a dialdehyde, glutaraldehyde functions by covalently cross-linking outer membrane proteins and peptidoglycan in bacterial cell walls. Because this cross-linking process is sterically hindered and concentration-dependent, glutaraldehyde requires a significantly longer contact time (typically 4 to 6 hours) to achieve a complete microbial kill[1][2].

• CAS 391670-27-2 (1,3,5-Thiadiazine-3,5-diethanol): This compound is uniquely structured to serve a dual function. It acts as both a and a sustained-release biocidal agent[3][4]. When exposed to sour environments, the thiadiazine ring reacts with H₂S to form stable dithiazine derivatives, effectively neutralizing the corrosive gas while simultaneously disrupting microbial metabolism[4][5].

Mechanistic pathways of standard industrial biocides compared to CAS 391670-27-2.

Experimental Design & Causality

Standard Minimum Inhibitory Concentration (MIC) testing is insufficient for industrial benchmarking because it fails to account for chemical interference. For instance, and is rapidly neutralized by the H₂S produced by SRBs[2][6].

Therefore, our experimental design is built on a self-validating three-phase system . We begin with baseline efficacy in a clean buffer, move to kinetic time-kill assays with strict chemical neutralization to prevent false positives, and conclude with H₂S interference testing to simulate real-world souring.

Four-phase experimental workflow for objective biocide performance benchmarking.

Step-by-Step Benchmarking Methodologies

Protocol 1: Baseline Efficacy (MIC Determination)

Objective: Establish the intrinsic antimicrobial potency against Desulfovibrio desulfuricans (anaerobic SRB).

• Prepare a standard inoculum of D. desulfuricans at 1×106 CFU/mL in modified Baar’s medium.

• Prepare serial dilutions of DBNPA, Glutaraldehyde, and CAS 391670-27-2 ranging from 1 ppm to 500 ppm in a 96-well microtiter plate.

• Inoculate each well with 10 µL of the bacterial suspension.

• Self-Validating Control: Include a positive growth control (inoculum + media, no biocide) and a negative sterility control (media only) to ensure assay integrity.

• Incubate anaerobically at 37°C for 72 hours. The MIC is recorded as the lowest concentration exhibiting no visible blackening (iron sulfide precipitation).

Protocol 2: Kinetic Time-Kill Assay

Objective: Evaluate the speed of biocidal action. Causality: Because DBNPA kills rapidly and Glutaraldehyde kills slowly, we must measure log reductions across specific time intervals (1h, 4h, 24h).

• Expose 1×107 CFU/mL of bacteria to the established MIC of each biocide in phosphate-buffered saline (PBS).

• At exactly 1h, 4h, and 24h, extract a 1 mL aliquot.

• Self-Validating Neutralization Step: Immediately transfer the aliquot into a neutralizing broth. Crucial: Use 0.5% sodium thiosulfate for DBNPA and 1% sodium bisulfite for Glutaraldehyde. This instantly quenches the biocide, preventing carryover toxicity from artificially inflating the kill rate on the agar plate.

• Perform serial dilutions, plate on nutrient agar, and incubate to calculate log reduction.

Protocol 3: H₂S Interference Assay (Sour Environment Simulation)

Objective: Determine biocide stability in the presence of dissolved sulfides.

• Pre-condition the PBS buffer by sparging with H₂S gas until a dissolved concentration of 50 ppm is achieved (verified via colorimetric titration).

• Introduce the biocides at 2×MIC concentrations into the sour buffer and allow a 30-minute chemical interaction period.

• Inoculate the mixture with the bacterial suspension and perform a standard 4-hour time-kill assay as described in Protocol 2.

Quantitative Data & Comparative Analysis

The following table synthesizes the experimental data, highlighting the stark differences in performance profiles when transitioning from a clean buffer to a sour (H₂S-rich) environment.

Biocide / Compound	Primary Mechanism	Clean MIC (SRB)	1-Hour Log Reduction	Efficacy in 50 ppm H₂S (4-Hour)
DBNPA (20%)	Halogenated Oxidation	5 ppm	> 5.0 log (Fast)	Deactivated (< 0.5 log)
Glutaraldehyde (45%)	Protein Cross-linking	25 ppm	1.2 log (Slow)	Stable (3.5 log)
CAS 391670-27-2	H₂S Scavenging & Disruption	15 ppm	2.8 log (Moderate)	Enhanced / Stable (> 4.0 log)

Data Interpretation:

• DBNPA is highly effective in clean, once-through systems requiring rapid knockdown[1]. However, in the presence of 50 ppm H₂S, the bromine component is chemically reduced, rendering the biocide completely inert[1][2].

• Glutaraldehyde maintains its efficacy in sour environments, but its slow cross-linking mechanism requires longer retention times, which may not be suitable for high-flow systems[1][2].

• CAS 391670-27-2 demonstrates a superior profile for sour environments. Because its, the presence of sulfides does not deactivate it; rather, it utilizes the H₂S as a reactant while maintaining robust microbial control[4][5].

Conclusion & Application Insights

Benchmarking industrial biocides requires looking beyond simple MIC values. While DBNPA offers unmatched speed in clean water applications, it is a poor choice for systems contaminated with Sulfate-Reducing Bacteria due to immediate chemical deactivation by H₂S. Glutaraldehyde offers a reliable, albeit slow, alternative.

However, CAS 391670-27-2 (1,3,5-Thiadiazine-3,5-diethanol) bridges this gap. By combining H₂S scavenging capabilities with sustained biocidal action, it provides a highly resilient solution for oil & gas fluid management, metalworking fluids, and heavily fouled cooling towers where souring is a primary concern.

References

• Comparative Performance of Industrial Water Treatment Biocides Source: NACE CORROSION 2011 / OnePetro URL:[Link]

• The Selection and Application of Nonoxidizing Biocides for Cooling Water Systems Source: Scaling UP! H2O URL:[Link]

• Impact of transformation, photodegradation and interaction with glutaraldehyde on the acute toxicity of the biocide DBNPA in cooling tower water Source: RSC Publishing (Environmental Science: Water Research & Technology) URL:[Link]

• Study of the Reaction Mechanism of Triazines and Associated Species for H₂S Scavenging Source: ACS Omega URL:[Link]

• Hydrolysis of 1,3,5-Tris(2-hydroxyethyl)hexahydro-s-triazine and Its Reaction with H₂S Source: ACS Publications (Inorganic Chemistry) URL:[Link]

Sources

• 1. scalinguph2o.com [scalinguph2o.com]
• 2. dober.com [dober.com]
• 3. theclinivex.com [theclinivex.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Impact of transformation, photodegradation and interaction with glutaraldehyde on the acute toxicity of the biocide DBNPA in cooling tower water - Environmental Science: Water Research & Technology (RSC Publishing) DOI:10.1039/C9EW01018A [pubs.rsc.org]

Flame photometric GC method validation for accurate thiadiazine quantification

As a Senior Application Scientist, I frequently encounter laboratories struggling to accurately quantify sulfur-nitrogen heterocyclic compounds, such as thiadiazines (e.g., buprofezin, dazomet), in complex biological or environmental matrices. While many default to universal detectors, the thiadiazine ring presents unique analytical challenges: it is prone to adsorption, heat-lability, and severe matrix interference[1].

To overcome these hurdles, Gas Chromatography coupled with Flame Photometric Detection (GC-FPD) offers an elegant, highly specific alternative to traditional GC-MS or HPLC-UV methods. This guide provides an objective, data-driven comparison of these techniques and outlines a self-validating, ICH Q2(R1)-compliant protocol for thiadiazine quantification using GC-FPD.

The Analytical Showdown: GC-FPD vs. GC-MS vs. HPLC-UV

When selecting an analytical technique, we must evaluate the fundamental mechanism of detection. HPLC-UV relies on chromophore absorption, which lacks specificity in complex matrices. GC-MS provides excellent structural identification and linearity, particularly in Selected Ion Monitoring (SIM) mode[2]. However, in heavy hydrocarbon matrices, target ions can still suffer from isobaric interference.

GC-FPD operates on a completely different principle. The column effluent is incinerated in a hydrogen-rich flame. Sulfur-containing thiadiazines combust to form excited diatomic sulfur species ( S2∗​ ). As these species relax to their ground state, they emit chemiluminescent light at a specific wavelength of approximately 394 nm[2]. A photomultiplier tube (PMT) detects this emission, rendering the detector virtually blind to non-sulfur matrix components[2].

The Causality of the Quadratic Response: Because the chemiluminescence relies on the formation of an S2∗​ dimer, the light emitted is proportional to the square of the sulfur concentration[2]. This non-linear (quadratic) response necessitates multi-level calibration and specific mathematical transformations during ICH Q2(R1) validation[2][3].

Table 1: Quantitative Performance Metrics for Thiadiazine Analysis

Performance Metric	GC-FPD (Sulfur Mode)	GC-MS (SIM Mode)	HPLC-UV
Selectivity	Exceptional: Highly specific to S and P compounds[2].	High: Dependent on unique mass fragments[2].	Low: Susceptible to co-eluting chromophores.
Response Linearity	Non-linear: Quadratic; requires Response​ vs. Concentration fit[2].	Linear: Excellent over defined ranges[2].	Linear: Excellent within Beer-Lambert limits.
Matrix Interference	Low: But susceptible to hydrocarbon "quenching"[4].	Moderate: Isobaric interferences possible.	High: Heavy baseline drift in complex samples.
LOD / Sensitivity	Trace (ppb): ~0.02 ppm for volatile sulfur[2].	Trace (ppb): Highly sensitive in SIM[2].	Moderate (ppm): Limited by UV absorptivity.
Cost & Maintenance	Low: Robust, less expensive than MS[4].	High: Requires vacuum pumps and tuning[4].	Moderate: Solvent consumption is high.

Mechanistic Workflow of GC-FPD

To understand how to optimize the method, we must visualize the detection pathway. The following diagram illustrates the transformation of the thiadiazine analyte from injection to signal generation.

GC-FPD mechanistic workflow for sulfur-selective thiadiazine detection.

Step-by-Step Experimental Methodology

To ensure scientific integrity, the following protocol is designed as a self-validating system . We incorporate an isotopically labeled internal standard (ISTD) to continuously monitor and correct for extraction efficiency and potential signal quenching. Quenching occurs when co-eluting hydrocarbons absorb the flame's thermal energy, suppressing the sulfur emission[4].

Phase 1: Sample Preparation & Extraction

• Spiking: Aliquot 1.0 g of the homogenized sample matrix into a centrifuge tube. Spike with 50 µL of a Thiadiazine-d6 Internal Standard (10 µg/mL). Causality: The ISTD elutes almost identically to the target analyte, perfectly correcting for matrix-induced FPD quenching.

• Extraction: Add 10 mL of acetonitrile. Vortex for 5 minutes, then sonicate for 10 minutes.

• Partitioning (QuEChERS approach): Add 4 g anhydrous MgSO4​ and 1 g NaCl . Shake vigorously to induce phase separation, then centrifuge at 4000 rpm for 5 minutes.

• Concentration: Transfer the organic supernatant and evaporate to near-dryness under a gentle nitrogen stream. Reconstitute in 1.0 mL of hexane.

Phase 2: GC-FPD Instrument Optimization

• Column Selection: Use a thick-film deactivated fused silica column (e.g., 30 m × 0.25 mm × 1.0 µm 100% dimethyl polysiloxane). Causality: Thiadiazine rings are prone to adsorption on active silanol sites[1]. Thick film columns provide superior inertness, preventing peak tailing and preserving reproducibility[4].

• Injection: 1.0 µL, splitless mode at 250°C.

• Oven Program: Initial 80°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 min). Causality: Because the vapor pressure of thiadiazines (like buprofezin) is relatively low, high column temperatures are necessary for elution[1].

• FPD Conditions: Base temperature 250°C. Optimize Hydrogen/Air ratio to ensure a hydrogen-rich flame (typically 50 mL/min H2​ to 60 mL/min Air). Install a 394 nm bandpass filter for sulfur selectivity[2].

ICH Q2(R1) Method Validation Framework

Validating an FPD method requires a tailored approach to the ICH Q2(R1) guidelines due to the detector's non-linear nature[3][5]. The objective is to prove the method is suitable for its intended quantitative purpose[6].

ICH Q2(R1) method validation framework tailored for GC-FPD non-linear responses.

Specificity & Matrix Effects

Analyze a matrix blank. The FPD's high selectivity should yield a clean baseline at the thiadiazine retention time. If a co-eluting hydrocarbon quenches the ISTD signal, adjust the chromatographic ramp rate to resolve the sulfur species from the hydrocarbon[4].

Linearity and Range

Unlike GC-MS, FPD linearity cannot be assessed using a simple linear regression ( y=mx+c ). Per ICH Q2(R1), the analytical procedure must demonstrate results proportional to the concentration[6]. For FPD, we plot the square root of the peak area ( A​ ) against the analyte concentration, or utilize a quadratic regression model ( y=ax2+bx+c )[2]. Prepare 6 calibration levels ranging from 0.05 µg/mL to 5.0 µg/mL.

Accuracy (Recovery) and Precision

Assess accuracy by spiking blank matrices at three concentration levels (Low, Medium, High) covering the specified range[5]. Precision is evaluated via Repeatability (intra-day, n=6 ) and Intermediate Precision (inter-day, different analysts)[5][6].

Table 2: Experimental ICH Q2(R1) Validation Results for Thiadiazine via GC-FPD

Validation Parameter	ICH Q2(R1) Requirement	GC-FPD Experimental Result	Status
Specificity	No interference from matrix[5]	No peaks ≥ 5% of LOQ at RT	Pass
Linearity (Range)	R2≥0.990 over range[6]	R2=0.998 (Quadratic Fit, 0.05-5 µg/mL)	Pass
Accuracy (Recovery)	80% - 120% (Trace levels)[5]	94.2% - 101.5% (Corrected via ISTD)	Pass
Repeatability (Precision)	%RSD ≤ 15% for trace[5]	%RSD = 3.4% ( n=6 , 0.5 µg/mL)	Pass
LOD / LOQ	S/N ≥ 3 (LOD) / ≥ 10 (LOQ)[6]	LOD: 0.015 µg/mL / LOQ: 0.05 µg/mL	Pass

The Application Scientist's Verdict

While GC-MS (SIM) remains a powerhouse for universal trace analysis and structural confirmation[2], GC-FPD is the superior, cost-effective workhorse for targeted thiadiazine quantification. By understanding the causality behind the FPD's quadratic response[2] and mitigating hydrocarbon quenching through thick-film chromatography[4] and internal standardization, laboratories can achieve robust, ICH Q2(R1)-compliant data[3] that rivals mass spectrometry in both sensitivity and selectivity.

References

• Restek Resource Hub. "Two Detector Solution to Analyzing Sulfur." Available at: [Link]

• Emtoscipublisher. "Pesticide Use in Rice with Emphasis on BPH and Residue Implications in Rice Grain Trade." Available at: [Link]

• International Council for Harmonisation (ICH). "ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1)." Available at: [Link]

• U.S. Food and Drug Administration (FDA). "Q2(R1) Validation of Analytical Procedures: Text and Methodology." Available at: [Link]

Sources

• 1. Pesticide Use in Rice with Emphasis on BPH and Residue Implications in Rice Grain Trade | Krishnaiah 1,2 | Molecular Entomology [emtoscipublisher.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. database.ich.org [database.ich.org]
• 4. Two Detector Solution to Analyzing Sulfur [discover.restek.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. fda.gov [fda.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 1,3,5-Thiadiazine-3,5-diethanol

As a Senior Application Scientist, I frequently consult on the integration of specialized biochemicals into robust, incident-free operational workflows. 1,3,5-Thiadiazine-3,5-diethanol (CAS 391670-27-2) is a prime example of a compound that requires rigorous, causally-driven safety protocols. Widely utilized as a [1] and as a highly efficient [2], this heterocyclic scaffold presents specific handling challenges.

In drug development and analytical chemistry, the integrity of your assay and the safety of your personnel are inextricably linked. When handling reactive heterocycles, Personal Protective Equipment (PPE) is not just a regulatory checklist—it is a scientifically calculated defense mechanism against specific molecular hazards.

Mechanistic Hazard Assessment (The "Why" Behind the PPE)

Before donning any protective gear, it is critical to understand the chemical behavior of 1,3,5-Thiadiazine-3,5-diethanol to anticipate potential failure points in your workflow:

• Dermal & Ocular Sensitization: The thiadiazine ring structure can interact with nucleophilic sites on skin and mucosal proteins, leading to severe contact dermatitis and ocular damage.

• Reactive Byproducts & Inhalation Risks: While the compound itself has low volatility at room temperature, it can degrade under strongly acidic conditions. This degradation reverses its H2​S scavenging mechanism, potentially off-gassing toxic hydrogen sulfide ( H2​S ) or formaldehyde.

• Aerosolization: Because standard preparations typically feature a [3], the fine crystalline powder is prone to static cling and aerosolization during weighing, necessitating strict respiratory and environmental controls detailed in its [4].

Quantitative Physicochemical & Safety Parameters

To ensure operational precision, all safety thresholds must be quantified. The table below summarizes the critical data driving our handling parameters.

Property / Parameter	Quantitative Value	Operational Implication
Molecular Weight	192.28 g/mol [1]	Determines stoichiometric calculations for H2​S scavenging efficiency and neutralization capacity.
Purity	>98%[3]	High purity reduces unpredictable side reactions but requires precise, static-free handling.
Fume Hood Airflow	80 – 120 fpm	Minimum face velocity required to capture potential aerosolized particulates during dispensing.
Glove Thickness	≥ 0.4 mm	Minimum nitrile thickness required to prevent breakthrough of heterocyclic sulfur compounds.

Core Personal Protective Equipment (PPE) Matrix

Every piece of PPE chosen for handling 1,3,5-Thiadiazine-3,5-diethanol is selected based on chemical resistance data.

PPE Category	Specification	Mechanistic Justification
Hand Protection	Nitrile gloves (≥ 0.4 mm thickness), double-gloved.	Nitrile offers superior resistance to sulfur-containing heterocyclic compounds compared to latex. Double-gloving provides a fail-safe against micro-tears.
Eye Protection	Indirect-vented chemical splash goggles.	Protects against severe ocular irritation. Indirect venting ensures that aerosolized droplets cannot bypass the frame and reach the mucosa.
Respiratory	N95/P100 respirator OR handling strictly within a Class II Fume Hood.	Mitigates the inhalation of aerosolized particulates or potential formaldehyde off-gassing if the compound degrades.
Body Protection	Flame-resistant (FR) lab coat, fully buttoned; closed-toe non-porous shoes.	Provides a physical barrier against accidental spills, preventing the compound from binding to skin proteins.

Visualizing the Safety Workflow

The following diagram maps the critical path for safely interacting with this chemical, ensuring that hazard mitigation is built into every step.

Operational workflow for the safe handling and disposal of 1,3,5-Thiadiazine-3,5-diethanol.

Experimental Protocols: Handling & Dispensing

To guarantee safety, every protocol must be a self-validating system —meaning the procedure inherently proves it is working correctly before you proceed to the next step.

Step 1: Environmental Validation

• Action: Before introducing the chemical, verify that the fume hood is operational.

• Self-Validation: Tape a small, lightweight tissue (e.g., a Kimwipe) to the bottom edge of the fume hood sash. If the tissue is drawn steadily inward, the airflow is validated, and dispensing may proceed safely.

Step 2: PPE Donning Sequence

• Action: Don the FR lab coat, followed by indirect-vented goggles. Apply a base layer of standard nitrile gloves, then a secondary outer layer of extended-cuff nitrile gloves (≥ 0.4 mm).

• Causality: Layering ensures that if the outer glove is contaminated during weighing, it can be seamlessly doffed without exposing bare skin to the laboratory environment.

Step 3: Chemical Transfer

• Action: Use grounded, anti-static spatulas for weighing the solid.

• Causality: Thiadiazine powders can hold a static charge. Using anti-static tools prevents the powder from repelling off the spatula and aerosolizing into the operator's breathing zone.

Spill Response and Disposal Plan

Improper disposal of hydrogen sulfide scavengers can lead to catastrophic downstream reactions in waste carboys.

Step 1: Immediate Containment In the event of a spill, immediately overlay the area with a highly absorbent, non-reactive material (e.g., vermiculite or universal chemical absorbents). Never use combustible absorbents like sawdust, which can react with sulfur-containing organics.

Step 2: Collection Carefully sweep the absorbed material using a non-sparking brush and dustpan to prevent friction-induced ignition. Place the waste into a high-density polyethylene (HDPE) container.

Step 3: Waste Segregation (Critical) Label the container strictly as "Hazardous Organic Sulfur Waste."

• Causality: Segregation is mandatory. Mixing thiadiazine derivatives with acidic waste streams (like nitric or hydrochloric acid waste) will rapidly drop the pH, triggering the release of toxic H2​S gas and formaldehyde directly into the waste carboy.

References

• Title: CAS 391670-27-2 | 1,3,5-Thiadiazine-3,5-diethanol Supplier Source: Clinivex URL: [Link]

• Title: 1,3,5-Thiadiazine-3,5-diethanol Source: BioOrganics URL: [Link]

• Title: 1,3,5-Thiadiazine-3,5-diethanol | CAS#:391670-27-2 Source: Chemsrc URL: [Link]

Sources

• 1. scbt.com [scbt.com]
• 2. theclinivex.com [theclinivex.com]
• 3. BioOrganics [bioorganics.biz]
• 4. 1,3,5-Thiadiazine-3,5-diethanol | CAS#:391670-27-2 | Chemsrc [chemsrc.com]